1,1,1,3,3,4,4,4-Octafluoro-2-butanol

• CAS: 127256-73-9

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Properties and Advanced Applications of 1,1,1,3,3,4,4,4-Octafluoro-2-butanol

Executive Summary

In structural biology and drug development, solubilizing heavily aggregated or highly hydrophobic proteins—such as membrane proteins and beta-sheet-rich prions—remains a notorious bottleneck. Standard aqueous buffers and common organic solvents often fail to disrupt the robust intermolecular hydrogen networks of these aggregates. 1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OFIB) emerges as a highly specialized, fluorinated solvent designed to overcome these barriers. This whitepaper details the chemical causality behind OFIB’s unique solvating power, outlines a self-validating protocol for protein extraction, and provides critical data for its integration into advanced analytical workflows.

Chemical Architecture and Physical Properties

OFIB (CAS: 127256-73-9) is a highly fluorinated secondary alcohol. Structurally, the hydroxyl-bearing carbon is flanked by a trifluoromethyl group (-CF₃) and a pentafluoroethyl group (-CF₂CF₃). This dense fluorination fundamentally alters the physical and chemical behavior of the molecule compared to non-fluorinated analogs [1].

Quantitative Data Summary

The following table synthesizes the core physical and chemical properties of OFIB critical for experimental design [2]:

Property	Value	Experimental Implication
Chemical Name	1,1,1,3,3,4,4,4-Octafluoro-2-butanol	Determines structural steric hindrance.
CAS Number	127256-73-9	Essential for regulatory tracking and procurement.
Molecular Formula	C₄H₂F₈O	High fluorine-to-carbon ratio drives polarity.
Molecular Weight	218.045 g/mol	Used for precise molarity calculations in extractions.
Density	1.655 g/mL at 25°C	Ensures OFIB forms the lower phase during aqueous extraction.
LogP	2.107	Indicates moderate lipophilicity, ideal for membrane proteins.
Refractive Index (n20/D)	1.3	Useful for verifying solvent purity via refractometry.
Flash Point	10 °C (50 °F)	Requires handling in explosion-proof fume hoods.

Mechanistic Principles of Solubilization

As an application scientist, I do not select solvents arbitrarily; selection is dictated by molecular causality. OFIB is exceptionally effective at solubilizing recalcitrant proteins due to the inductive effect of its eight highly electronegative fluorine atoms.

These fluorine atoms pull electron density away from the hydroxyl oxygen. This electron withdrawal leaves the hydroxyl proton highly electron-deficient (acidic), drastically increasing its capacity to act as a strong hydrogen-bond donor . When introduced to aggregated proteins (like amyloid-beta or abnormal prions), OFIB outcompetes the intermolecular hydrogen bonds holding the beta-sheets together. Consequently, the aggregates dissolve, and the protein backbone is forced into a stabilized alpha-helical conformation, preventing re-aggregation [3].

Mechanism of OFIB-mediated solubilization of beta-sheet rich protein aggregates.

Experimental Workflows: Lyotropic Phase Separation

One of the most powerful applications of OFIB is the extraction of abnormal prion proteins (PrP^Sc) from complex biological matrices. Because OFIB is partially miscible with water, we must employ a lyotropic salt to force a phase separation. Lyotropic salts (kosmotropes like sodium sulfate) highly structure the water molecules around their ions, effectively "salting out" the fluorinated solvent and driving the hydrophobic proteins into the dense OFIB layer [3].

Protocol: Self-Validating Extraction of Prion Proteins

This protocol is designed as a self-validating system; physical phase changes serve as built-in checkpoints to ensure experimental integrity.

Step 1: Tissue Homogenization

• Action: Homogenize the biological tissue in an isotonic aqueous buffer (e.g., PBS) to a final concentration of 10% (w/v).

• Causality: Disrupts cellular architecture and releases membrane-bound aggregates into the aqueous suspension.

Step 2: Solvent Introduction

• Action: Add OFIB to the homogenate at a 1:1 (v/v) ratio. Mix vigorously and incubate at 56°C for 5 minutes.

• Causality: The elevated temperature provides the kinetic energy necessary for OFIB to penetrate and disrupt the robust beta-sheet aggregates of the prion proteins.

Step 3: Lyotropic Salting-Out

• Action: Add an equal volume of 0.5 M Sodium Sulfate (Na₂SO₄) to the mixture. Incubate for an additional 5 minutes.

• Causality: The high ionic strength of the lyotropic salt forces the water molecules to hydrate the sulfate ions, expelling the OFIB out of the aqueous phase.

Step 4: Phase Separation & Validation

• Action: Centrifuge the mixture at 10,000 x g for 10 minutes.

• Validation Checkpoint: Observe the tube. You must see two distinct liquid phases. Because OFIB has a density of 1.655 g/mL, it will form the bottom layer . If a single cloudy phase persists, the ionic strength is too low; titrate additional Na₂SO₄ until phase separation occurs.

Step 5: Recovery

• Action: Carefully aspirate the upper aqueous layer (containing hydrophilic cellular debris) and collect the lower OFIB layer containing the purified, solubilized prion proteins for downstream immunoassay or chromatography.

Workflow for prion protein extraction using OFIB and lyotropic phase separation.

Analytical Integration: HILIC Compatibility

Once extracted, hydrophobic proteins must be analyzed. Traditional Reversed-Phase Liquid Chromatography (RPLC) often fails because highly hydrophobic proteins irreversibly bind to the stationary phase.

By utilizing OFIB as a sample diluent or mobile phase modifier in Hydrophilic Interaction Liquid Chromatography (HILIC) , researchers can maintain the proteins in a solubilized state. In HILIC, the stationary phase is polar, and the mobile phase is highly organic. OFIB keeps the membrane proteins from precipitating in the organic mobile phase, allowing them to elute cleanly based on their polar interactions, while surfactants and denaturants elute in the void volume [3].

Safety and Environmental Fate

While OFIB is a powerful tool, it requires rigorous safety and environmental oversight:

• Toxicity & Handling: OFIB is classified as a flammable liquid (Flash Point: 10°C). It is a severe skin and eye irritant and falls under STOT SE 3 (Specific Target Organ Toxicity - Single Exposure) due to its potential to cause respiratory irritation and drowsiness [1]. All workflows must be conducted in a Class II biological safety cabinet or fume hood.

• Environmental Fate: As a highly fluorinated compound, OFIB falls under the broader umbrella of PFAS-related alternatives. Environmental fate modeling tools, such as SimpleBox4Planet, indicate that fluorinated alcohols exhibit high persistence in the environment and resist standard biological degradation pathways [4]. Waste must be segregated into specific halogenated organic waste streams and incinerated at high temperatures by certified disposal facilities.

References

• NextSDS. "1,1,1,3,3,4,4,4-Octafluoro-2-butanol — Chemical Substance Information." Available at:[Link]

• Chemsrc. "1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9." Available at:[Link]

• World Intellectual Property Organization. "Method and kit for extracting prion protein." Patent WO2000040966A1.

• NovaMechanics. "SimpleBox4Planet: Environmental Fate Modelling." Available at:[Link]

The Role of 1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OFB) in Organic Chemistry and Advanced Materials: A Technical Whitepaper

Executive Summary

As organic synthesis and materials science evolve, the demand for highly specialized solvent systems has surged. While hexafluoroisopropanol (HFIP) and trifluoroethanol (TFE) are ubiquitous in modern laboratories, 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFB) (CAS: 127256-73-9) occupies a highly specialized niche[1]. As a Senior Application Scientist, I have observed that OFB is deployed when standard fluoroalcohols fail—specifically when higher lipophilicity, elevated boiling points, and unique lyotropic phase-separation behaviors are mechanistically required.

This whitepaper dissects the physicochemical causality behind OFB’s reactivity and outlines its core applications: lyotropic extraction of complex biological macromolecules, transition-metal-free hydrogen-bond donor (HBD) catalysis, and the formulation of advanced fluoropolymer resins.

Physicochemical Profiling & Causality in Reactivity

The utility of OFB in organic chemistry is entirely dictated by its unique molecular architecture: a secondary hydroxyl group flanked by a trifluoromethyl ( −CF3​ ) and a pentafluoroethyl ( −C2​F5​ ) group. Understanding the causality behind its behavior is critical for experimental design.

• Potent Hydrogen-Bond Donation (HBD): The strong inductive electron withdrawal ( −I effect) from the eight fluorine atoms drastically reduces the electron density on the hydroxyl oxygen. This polarizes the O-H bond, lowering its pKa and transforming OFB into an exceptionally strong hydrogen-bond donor capable of activating electrophiles without the need for traditional Lewis acid catalysts.

• Extreme Non-Nucleophilicity: The steric bulk of the −CF3​ and −C2​F5​ groups, combined with the electron-deficient nature of the oxygen atom, renders OFB highly non-nucleophilic. In synthetic pathways involving highly reactive intermediates (e.g., carbocations or activated epoxides), OFB stabilizes the transition state via H-bonding without trapping the intermediate, thereby preventing unwanted solvent-adduct byproducts.

• Enhanced Lipophilicity and Reduced Volatility: Compared to HFIP (boiling point ~58 °C), the extended perfluoroalkyl chain in OFB increases its boiling point and lipophilicity. This allows for higher reaction temperatures and superior solubilization of hydrophobic polymers and heavily aggregated biological macromolecules.

Core Applications in Organic Chemistry & Biochemistry

Lyotropic Phase Separation & Complex Protein Extraction

One of the most specialized applications of OFB is in the extraction of highly hydrophobic or aggregated proteins, such as abnormal prion proteins, from complex biological matrices[2].

The Mechanistic Causality: OFB exhibits unique phase behavior. It is fully miscible with water at low ionic strengths. However, when the aqueous phase is saturated with lyotropic salts (e.g., sodium sulfate), the hydration shell around the OFB molecules is disrupted. This forces a rapid phase separation, creating a distinct, highly polar, yet non-aqueous fluorinated phase. This dense organic layer pulls hydrophobic proteins out of the homogenate without denaturing their primary structural integrity[2].

Advanced Materials & Fluoropolymer Resins

In materials science, OFB serves as a critical reactive diluent and solvent. Its high fluorine content and low refractive index make it ideal for synthesizing polysiloxane oligomer-based resins used in optical fiber cladding[3]. Furthermore, OFB is utilized as an emulsifying agent in the production of moisture-resistant gypsum boards, where it enhances the miscibility of diphenylmethane diisocyanate (MDI) with water during the formation of robust polyurea matrices[4].

Hydrogen-Bond Donor (HBD) Solvent Systems

In organic synthesis, OFB functions as a superior solvent for Friedel-Crafts alkylations, epoxide ring-openings, and C-H activation protocols. The solvent actively participates in the reaction by lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the electrophile through an extensive hydrogen-bonding network, acting as both solvent and catalyst.

Quantitative Data Summaries

To aid in solvent selection, the following table summarizes the physicochemical properties of OFB relative to its more common lower homologues.

Table 1: Comparative Physicochemical Profile of Fluoroalcohols

Property	Trifluoroethanol (TFE)	Hexafluoroisopropanol (HFIP)	Octafluoro-2-butanol (OFB)
Chemical Formula	CF3​CH2​OH	(CF3​)2​CHOH	CF3​CH(OH)C2​F5​
Boiling Point (°C)	74 - 78	58 - 59	~100 - 105
H-Bond Donor Capacity	Strong	Very Strong	Very Strong
Nucleophilicity	Low	Extremely Low	Extremely Low
Lipophilicity (Hydrophobicity)	Low	Moderate	High
Primary Use Case	Peptide synthesis, mild HBD	C-H activation, strong HBD	Phase separation, polymer resins

Experimental Protocols (Self-Validating Systems)

As a standard practice for ensuring scientific integrity, every protocol must include built-in validation checkpoints to confirm mechanistic success before proceeding to downstream analysis.

Protocol 1: Lyotropic Extraction of Hydrophobic Proteins using OFB

Objective: Isolate aggregated hydrophobic proteins from aqueous biological homogenates. Steps:

• Homogenization: Prepare a 10% (w/v) biological homogenate in a hypotonic aqueous buffer (e.g., 10 mM Tris-HCl, pH 7.4).

• Solvent Addition: Add an equal volume of OFB to the homogenate. Vortex vigorously for 2 minutes.

  • Self-Validation Checkpoint: The mixture must appear as a single, miscible cloudy suspension. If premature separation occurs, the initial buffer's ionic strength is too high.

• Lyotropic Induction: Add a 0.5 M Sodium Sulfate ( Na2​SO4​ ) solution at a 1:1 (v/v) ratio to the mixture to increase ionic strength[2].

• Phase Separation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4 °C.

• Extraction & Validation: Carefully extract the lower (dense) OFB phase containing the target proteins.

  • Self-Validation Checkpoint: Confirm protein recovery and structural integrity via SDS-PAGE or Western blot analysis. The aqueous phase should test negative for the target hydrophobic protein.

Protocol 2: Epoxide Ring-Opening via OFB HBD Catalysis

Objective: Perform a nucleophilic ring-opening of an epoxide without transition-metal catalysts. Steps:

• Preparation: In an oven-dried flask under an inert atmosphere, dissolve 1.0 mmol of the target epoxide in 3.0 mL of OFB.

• Nucleophile Addition: Add 1.2 mmol of the chosen nucleophile (e.g., an amine or thiol).

• Reaction: Stir the mixture at 60 °C for 4 hours. The higher boiling point of OFB safely accommodates this temperature without requiring pressurized vessels.

• Monitoring: Track the disappearance of the epoxide via GC-MS.

  • Self-Validation Checkpoint: The absence of OFB-adducts in the MS spectra confirms the solvent's non-nucleophilic participation. If solvent adducts are detected, steric shielding of the electrophile is insufficient.

• Purification: Evaporate the OFB under reduced pressure (recoverable via cold trap) and purify the crude product via flash chromatography.

Mandatory Visualizations

Workflow of lyotropic phase separation for complex protein extraction using OFB.

Mechanism of electrophile activation via OFB hydrogen-bond donor catalysis.

References

• Title: OA11745A - Method and kit for extracting prion protein. Source: Google Patents URL: [2]

• Title: US20130316163A1 - Moisture-Resistant Gypsum Boards And Slurries For Making Same. Source: Google Patents URL: [4]

• Title: 폴리실록세인 올리고머 기반의 광섬유 클래딩용 수지 조성물 (Polysiloxane oligomer-based resin composition for optical fiber cladding). Source: Google Patents (KR) URL: [3]

• Title: 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9. Source: Chemsrc URL: [1]

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An In-depth Technical Guide to the Hydrogen Bonding Donor Capacity of Octafluoro-2-butanol

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into molecules has become a cornerstone of modern drug development, offering a powerful tool to modulate physicochemical properties such as metabolic stability, lipophilicity, and binding affinity.[1] Fluorinated alcohols, particularly those with a high degree of fluorination, represent a unique class of solvents and reagents characterized by exceptionally strong hydrogen bonding capabilities. This guide provides a detailed examination of 1,1,1,3,3,4,4,4-octafluoro-2-butanol, a highly fluorinated secondary alcohol.[2][3] We will explore the theoretical underpinnings of its potent hydrogen bond donor (HBD) capacity, present robust experimental protocols for its quantification, and discuss its implications for pharmaceutical sciences. This document is intended to serve as a practical resource for researchers aiming to leverage the distinct properties of this and similar fluorinated solvents in drug discovery and formulation.

Introduction: The Unique Profile of Octafluoro-2-butanol

1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFB) is a secondary alcohol bearing eight fluorine atoms.[2][3] Its structure is analogous to 2-butanol, but with the critical substitution of hydrogen atoms on the C1, C3, and C4 positions with fluorine.

• Chemical Formula: C₄H₂F₈O[3][4]

• Structure: CF₃-CH(OH)-CF(F)-CF₃

The dense fluorination of the carbon backbone has a profound impact on the molecule's electronic properties. The powerful electron-withdrawing effect of the eight fluorine atoms creates a highly electron-deficient environment around the hydroxyl group. This inductive effect significantly increases the acidity of the hydroxyl proton, making OFB an exceptionally strong hydrogen bond donor. This property is shared with other well-known fluorinated alcohols like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), which is recognized for its strong hydrogen bonding and its utility as a specialty solvent for a wide range of polymers, peptides, and in promoting specific organic reactions.[5][6]

In the context of drug development, a solvent's HBD capacity is a critical parameter that influences:

• Solubilization of Polar Analytes: Strong HBD solvents can effectively solvate hydrogen bond acceptors (HBAs), such as amides, ethers, and sulfoxides, which are common functional groups in active pharmaceutical ingredients (APIs).[5]

• Protein and Peptide Conformation: Solvents like HFIP are known to disrupt secondary structures like β-sheets in protein aggregates by forming strong hydrogen bonds with the peptide backbone.[5]

• Modulation of Reaction Pathways: The high ionizing power and HBD strength of fluorinated alcohols can stabilize charged intermediates and catalyze reactions, sometimes obviating the need for traditional Lewis acid catalysts.

• Drug-Target Interactions: Understanding HBD strength is fundamental to modeling the interactions between a drug molecule and its biological target, where hydrogen bonds are ubiquitous and critical for binding affinity and specificity.[7]

Quantifying Hydrogen Bond Donor Capacity: The Kamlet-Taft α Scale

A widely accepted method for quantifying a solvent's HBD strength is the Kamlet-Taft solvatochromic comparison method.[8][9] This approach yields the α parameter, which is a measure of the solvent's ability to donate a proton in a solvent-solute hydrogen bond. The α scale is derived from the differential solvatochromic shifts of two probe dyes, typically Reichardt's betaine dye (a strong HBA) and 4-nitroanisole (a probe for non-specific interactions).[8]

The strong inductive effect of fluorine atoms dramatically increases the α value. For instance, the non-fluorinated isopropanol has a modest α value of 0.76, while the heavily fluorinated HFIP has a very high α value of 1.96.[10]

Comparative HBD Strength of Selected Alcohols

Solvent	Chemical Formula	Kamlet-Taft α Value	Comments
2-Butanol	CH₃CH(OH)CH₂CH₃	~0.7-0.8 (estimated)	Moderate HBD strength, typical of secondary alcohols.[11]
Water	H₂O	1.17 - 1.54[8]	Strong HBD and HBA, highly structured through self-association.
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	(CF₃)₂CHOH	1.96[10]	Exceptionally strong HBD due to six fluorine atoms.[10]
Octafluoro-2-butanol (OFB)	CF₃CH(OH)CF₂CF₃	>2.0 (Hypothesized)	Expected to be one of the strongest neutral HBD solvents available.

Note: The α value for OFB is a scientifically grounded hypothesis based on the established trend of increasing HBD strength with the degree of fluorination.

Experimental Protocol: Determination of the Kamlet-Taft α Value

This protocol describes a self-validating system for the precise determination of a solvent's α value using UV-Vis spectroscopy. The core principle lies in measuring the wavelength of maximum absorbance (λ_max_) for a solvatochromic dye in the solvent of interest and comparing it to reference solvents.

Causality and Self-Validation

• Causality: The energy of the π → π* electronic transition of the betaine dye probe is highly sensitive to the hydrogen-bonding environment. A strong HBD solvent will stabilize the dye's ground state more than its excited state, leading to a larger energy gap and a hypsochromic (blue) shift to a shorter λ_max_. By isolating this HBD-specific shift from general polarity effects (measured with a non-HBD probe), the α parameter can be calculated.

• Trustworthiness: The protocol's integrity is maintained through rigorous controls. High-purity, anhydrous solvents are critical, as trace water can significantly influence results. Temperature control (e.g., 25.0 ± 0.1 °C) is mandatory because solvatochromic shifts are temperature-dependent. The use of a dual-beam spectrophotometer with a reference cuvette containing the pure solvent corrects for any background absorbance.

Step-by-Step Methodology

• Reagent & Solvent Preparation:

  • Ensure all solvents (Octafluoro-2-butanol, reference solvents) are of the highest purity available (>99.5%) and are anhydrous. Use freshly opened bottles or dry solvents using appropriate methods (e.g., molecular sieves).

  • Prepare stock solutions of the solvatochromic probes (e.g., Reichardt's Dye 30, 4-nitroanisole) in a volatile, inert solvent like dichloromethane at a concentration of ~1 mg/mL.

• Sample Preparation:

  • In a series of volumetric flasks, add a small, precise aliquot of the probe stock solution.

  • Carefully evaporate the inert solvent under a gentle stream of nitrogen. This ensures the final concentration is determined by the test solvent.

  • Dilute the dye residue to the mark with the test solvent (OFB) or a reference solvent to achieve a final absorbance in the range of 0.5 - 1.0 AU.

• Spectroscopic Measurement:

  • Use a calibrated, dual-beam UV-Vis spectrophotometer with a thermostatted cell holder.

  • Record the full spectrum (e.g., 300-800 nm) for each sample.

  • Determine the λ_max_ with high precision.

• Calculation:

  • Convert λ_max_ (in nm) to the transition energy, E_T_ (in kcal/mol), using the formula: E_T_ = 28591 / λ_max_.

  • Calculate the solvent's α value using the established solvatochromic comparison equations, which correlate the E_T_ values of the probes in your solvent against a library of known solvents.[8][9]

Workflow Diagram

Caption: Workflow for determining the Kamlet-Taft α parameter.

Alternative Methodology: NMR Titration

Nuclear Magnetic Resonance (NMR) spectroscopy offers a complementary method for probing HBD strength. This technique measures the change in the chemical shift of a proton on a probe molecule upon interaction with a hydrogen bond acceptor, with the equilibrium being perturbed by the HBD solvent.

Principle and Protocol

A common method involves titrating a solution of a strong hydrogen bond acceptor, such as tri-n-butylphosphine oxide (TBPO), with the HBD solvent in an inert background solvent (e.g., CCl₄ or CDCl₃) and monitoring the ¹H or ³¹P NMR chemical shift of the acceptor.[12]

• Prepare a solution of the HBA probe (e.g., TBPO) in an inert, deuterated solvent.

• Acquire a baseline NMR spectrum.

• Perform a stepwise titration by adding known amounts of the HBD (OFB).

• Acquire an NMR spectrum after each addition.

• Plot the change in chemical shift (Δδ) against the concentration of the HBD. The magnitude of the shift at saturation correlates with the strength of the hydrogen bond interaction.

Workflow Diagram

Caption: Workflow for assessing HBD strength using NMR titration.

Implications for Drug Development

The hypothesized exceptionally high HBD capacity of octafluoro-2-butanol positions it as a powerful tool for pharmaceutical scientists.

• Challenging Solubilizations: For APIs that are rich in hydrogen bond acceptor sites but have poor solubility in common organic solvents, OFB could serve as a valuable formulation or process solvent.

• Peptide and Protein Chemistry: Similar to HFIP, OFB could be highly effective in solubilizing and monomerizing aggregated peptides and proteins, which is a significant challenge in the formulation of biologics.[5]

• Fragment-Based Drug Discovery (FBDD): In FBDD, understanding and modulating hydrogen bonds is key. OFB could be used as a unique solvent system in screening assays to identify fragments that bind to challenging targets.

• Metabolic Stability: The introduction of fluorinated motifs can block sites of metabolism.[13] While OFB is a solvent, the principles of its stability and interactions can inform the design of drug candidates containing similar highly fluorinated alcohol groups.

Conclusion

Octafluoro-2-butanol represents an extreme on the scale of hydrogen bond donating solvents. Its properties, stemming from its highly fluorinated structure, make it a subject of significant interest for advanced applications in organic synthesis, materials science, and particularly, drug development. The experimental frameworks provided in this guide offer robust, validated methods for quantifying its HBD capacity, enabling researchers to harness its unique potential to solve complex chemical and biological challenges.

References

• ChemicalBook. (2019, December 30). What is 1,1,1,3,3,3-Hexafluoro-2-propanol?

• Laurence, C., et al. (Date not available). Donor–acceptor and polarity parameters for hydrogen bonding solvents. RSC Publishing.

• ResearchGate. (Date not available). Dependence of the hydrogen bond donor ability of HFIP.

• Laurence, C., et al. (2022, April 25). Theoretical, Semiempirical, and Experimental Solvatochromic Comparison Methods for the Construction of the α1 Scale of Hydrogen-Bond Donation of Solvents. The Journal of Organic Chemistry.

• Kamlet, M. J., & Taft, R. W. (1976). The solvatochromic comparison method. 2. The .alpha.-scale of solvent hydrogen-bond donor (HBD) acidities. Journal of the American Chemical Society.

• Leo, A. J. (2000, December 15). Evaluating hydrogen-bond donor strength. Journal of Pharmaceutical Sciences.

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• Laurence, C., et al. (2023, June 20). Hydrogen-Bond Acceptance of Solvents: A 19 F Solvatomagnetic β 1 Database to Replace Solvatochromic and Solvatovibrational Scales. ResearchGate.

• Chemsrc. (2025, September 22). 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9.

• Lagalante, A. F., et al. (Date not available). Kamlet−Taft Solvatochromic Parameters of the Sub- and Supercritical Fluorinated Ethane Solvents. The Journal of Physical Chemistry B.

• Reichardt, C. (Date not available). The Global Polarity of Alcoholic Solvents and Water – Importance of the Collectively Acting Factors Density, Refractive Index.

• Smith, J., et al. (2019, June 13). A Method of Calculating the Kamlet–Abboud–Taft Solvatochromic Parameters Using COSMO-RS. PMC.

• Sigma-Aldrich. (Date not available). 1,1,1,3,3,3-Hexafluoro-2-propanol.

• Lagalante, A. F., et al. (Date not available). (PDF) Kamlet−Taft Solvatochromic Parameters of the Sub- and Supercritical Fluorinated Ethane Solvents. Academia.edu.

• NextSDS. (Date not available). 1,1,1,3,3,4,4,4-Octafluoro-2-butanol — Chemical Substance Information.

• Suhm, M. A., et al. (Date not available). Hydrogen Bonding in 2-Propanol. The Effect of Fluorination. The Journal of Physical Chemistry A.

• ResearchGate. (Date not available). Kamlet−Taft Thermosolvatochromic Parameters of Hydrofluoroethers and Hydrofluoroether Azeotropic Mixtures | Request PDF.

• Unknown Author. (2025, October 20). Understanding the Chemical Properties and Synthesis of Octafluoropentanol.

• Isom, A., et al. (2025, January 20). Quantifying the ability of the CF2H group as a hydrogen bond donor. PMC.

• NOAA. (Date not available). OCTAFLUOROBUT-2-ENE - CAMEO Chemicals.

• PubChemLite. (Date not available). 1,1,1,3,3,4,4,4-octafluoro-2-butanol.

• Wikipedia. (Date not available). 2-Butanol.

• O'Hagan, D. (Date not available). Contribution of Organofluorine Compounds to Pharmaceuticals. PMC - NIH.

• Shanu-Wilson, J. (2025, May 7). Small but mighty: the impact of tertiary alcohols in drug design. Hypha Discovery.

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Comprehensive Safety, Toxicity, and Handling Guide for 1,1,1,3,3,4,4,4-Octafluoro-2-butanol

A Technical Whitepaper on Polyfluorinated Alcohols in Anesthetic Research and Chemical Synthesis

Executive Summary

1,1,1,3,3,4,4,4-Octafluoro-2-butanol (CAS: 127256-73-9) is a highly specialized polyfluorinated secondary alcohol. Characterized by its extreme volatility and unique electronic properties, it serves a dual role in modern science: as a highly specialized solvent in chemical synthesis and as an investigational compound in the development of inhalational anesthetics[1]. This whitepaper synthesizes its physicochemical dynamics, toxicological profile, and safety data, providing researchers with field-proven, self-validating protocols for handling and experimental profiling.

Physicochemical Profiling & Structural Causality

To understand the toxicity and safety profile of 1,1,1,3,3,4,4,4-octafluoro-2-butanol, one must first analyze its molecular architecture. The molecule consists of a secondary alcohol core flanked by a trifluoromethyl ( −CF3​ ) and a pentafluoroethyl ( −CF2​CF3​ ) group.

The Fluorine Effect: The presence of eight highly electronegative fluorine atoms exerts a profound inductive electron-withdrawing effect across the carbon backbone. This structural reality dictates its behavior in two critical ways:

• Enhanced Acidity: The electron withdrawal significantly lowers the pKa of the hydroxyl ( −OH ) group compared to non-fluorinated 2-butanol. This makes the molecule a powerful hydrogen-bond donor, directly increasing its irritating effects on biological tissues (corneal and epidermal protein denaturation)[2].

• Lipophilicity & Vapor Pressure: The dense fluorine shielding reduces intermolecular van der Waals forces, resulting in a high vapor pressure and a density of 1.655 g/mL at 25°C[3]. Its high lipophilicity allows it to rapidly cross the blood-brain barrier, which is the foundational mechanism for its central nervous system (CNS) toxicity and anesthetic potential[1].

Quantitative Data Summary

Property / Hazard Parameter	Value / Classification	Source / Causality
Chemical Name	1,1,1,3,3,4,4,4-Octafluoro-2-butanol	IUPAC Nomenclature
CAS Number	127256-73-9	Chemical Registry
Molecular Formula & Weight	C4​H2​F8​O (218.05 g/mol )	Structural derivation
Density	1.655 g/mL @ 25°C	Fluorine mass contribution[3]
H225	Highly Flammable Liquid/Vapor	High vapor pressure allows ignitable air mixtures[2]
H315 & H319	Skin & Serious Eye Irritation	Enhanced −OH acidity denatures surface proteins[2]
H336	May Cause Drowsiness/Dizziness	Rapid BBB penetration; CNS depression via ion channels[2]

Toxicological Profile & Pharmacodynamics

The Material Safety Data Sheet (MSDS) classifications for this compound are deeply intertwined with its pharmacological targets.

Neurotoxicity and CNS Depression (H336): Unlike simple asphyxiants, 1,1,1,3,3,4,4,4-octafluoro-2-butanol induces drowsiness and dizziness through targeted competitive protein binding. It acts as a positive allosteric modulator of four-transmembrane (TM4) ion channels (such as GABAA​ receptors) and an antagonist of three-transmembrane (TM3) ion channels (such as NMDA receptors)[1]. While this mechanism is currently being researched for inducing clinical anesthesia via pulmonary delivery[4], accidental occupational inhalation results in rapid, unmonitored CNS depression.

Metabolic Toxicity & Defluorination: A critical long-term safety concern with polyfluorinated alcohols is hepatic metabolism. Cytochrome P450 enzymes in the liver may oxidize the molecule, potentially leading to defluorination. The systemic release of inorganic fluoride ions ( F− ) is a well-documented vector for renal toxicity (nephrotoxicity), requiring strict exposure limits and biological monitoring during chronic handling.

Fig 1: Pharmacodynamic and toxicological pathways of octafluoro-2-butanol exposure.

Experimental Protocols & Workflows

Protocol 1: Safe Handling and Vapor Containment

Objective: To safely transfer the compound without triggering H225 (Flammability) or H336 (Inhalation) hazards. Causality: Standard nitrile gloves offer poor breakthrough times for highly fluorinated solvents. Furthermore, the compound's high vapor pressure means standard fume hoods are insufficient without active validation. Step-by-Step Methodology:

• Environmental Baseline: Activate a Photoionization Detector (PID) inside a Class II Type B2 biological safety cabinet or a high-flow chemical fume hood. Record the baseline Volatile Organic Compound (VOC) level.

• PPE Selection: Equip personnel with heavy-duty butyl rubber gloves and tightly fitting, non-vented splash goggles to protect against H319 eye irritation.

• Volumetric Transfer: Never pour the liquid directly. Use a gas-tight Hamilton syringe equipped with a Luer-lock to extract the required volume through a septum-sealed vial. This prevents vapor escape.

• Self-Validation: Continuously monitor the PID during the transfer. A localized spike of >5 ppm indicates a containment breach (septum failure or syringe leak), requiring immediate cessation of the procedure and ventilation of the workspace.

Protocol 2: In Vitro Neurotoxicity & Pharmacodynamic Profiling (TEVC Assay)

Objective: To quantify the compound's CNS depressant efficacy and differentiate between reversible anesthetic modulation and irreversible cellular toxicity. Causality: Two-Electrode Voltage Clamp (TEVC) allows for real-time measurement of ion channel currents. By incorporating a strict "washout" phase, the protocol becomes self-validating: it proves whether the depression of the cell is a temporary pharmacological effect or permanent membrane damage. Step-by-Step Methodology:

• Oocyte Preparation: Microinject Xenopus laevis oocytes with mRNA encoding human α1​β2​γ2s​ GABAA​ receptor subunits. Incubate for 48 hours at 18°C to allow protein expression.

• Baseline Recording: Perfuse the oocyte with standard ND96 buffer. Apply a sub-maximal concentration of GABA ( EC20​ ) and record the baseline inward chloride current.

• Compound Delivery: Introduce 1,1,1,3,3,4,4,4-octafluoro-2-butanol into the perfusion system using a calibrated precision vaporizer (due to its volatility, liquid injection yields inaccurate aqueous concentrations).

• Measurement: Record the potentiation of the GABA-induced current (indicative of H336/anesthetic efficacy).

• Washout & Validation (Critical): Perfuse the chamber with pure ND96 buffer for 10 minutes, then re-apply the baseline GABA dose.

  • Validation Check: If the current returns exactly to baseline, the interaction is a reversible pharmacological event. If the holding current becomes unstable or fails to recover, the compound has caused irreversible lipid bilayer disruption (toxicity).

Fig 2: Self-validating TEVC experimental workflow for neurotoxicity profiling.

References

• NextSDS. "1,1,1,3,3,4,4,4-Octafluoro-2-butanol — Chemical Substance Information & Hazard Classifications." NextSDS Chemical Safety Database. [Link]

• Chemsrc. "1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 Physical Properties." Chemsrc Database.[Link]

• Google Patents. "US20220288011A9 - Methods of inducing anesthesia.

Sources

• 1. US20220288011A9 - Methods of inducing anesthesia - Google Patents [patents.google.com]
• 2. nextsds.com [nextsds.com]
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• 4. US9757353B2 - Methods of inducing anesthesia - Google Patents [patents.google.com]

Structural Characterization of 1,1,1,3,3,4,4,4-Octafluoro-2-butanol by NMR: A Comprehensive Guide

Executive Summary

1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFIB, CAS: 127256-73-9)[1] is a highly dense (1.655 g/mL at 25 °C)[2], highly fluorinated specialty alcohol with a molecular weight of 218.05. Analogous to hexafluoro-2-propanol (HFIP), OFIB exhibits exceptional hydrogen-bond donating capabilities. It functions as a potent polar organic solvent capable of separating as a distinct phase from water under lyotropic conditions, a property historically leveraged for the extraction of recalcitrant abnormal prion proteins[3].

Despite its utility, the structural verification of OFIB via Nuclear Magnetic Resonance (NMR) spectroscopy presents a formidable analytical challenge. The dense network of heteronuclear spin-spin couplings ( 1 H, 19 F, 13 C) and the presence of a chiral center at the C2 position require advanced, self-validating multinuclear NMR protocols. This whitepaper provides a rigorous, causality-driven framework for the complete spectral assignment of OFIB.

Molecular Architecture & The Diastereotopic Challenge

The molecular backbone of OFIB consists of a secondary alcohol flanked by a trifluoromethyl group (–CF 3​ ) and a pentafluoroethyl group (–CF 2​ CF 3​ ).

The critical structural feature defining its NMR behavior is the chiral center at C2 . Because C2 is asymmetric, it breaks the local symmetry of the molecule. Consequently, the two fluorine atoms on the adjacent C3 methylene group are diastereotopic . They are magnetically inequivalent and will couple strongly to each other, generating a complex AB spin system defined by a massive geminal coupling constant ( 2JFF​≈280 Hz). Recognizing this inequivalence is the cornerstone of accurately interpreting the 19 F spectrum.

Figure 1: Heteronuclear spin-spin coupling network of 1,1,1,3,3,4,4,4-octafluoro-2-butanol.

Experimental Protocols: A Self-Validating System

To unravel the complex J-coupling networks, we must employ a self-validating analytical workflow. High-resolution spectra should be acquired on a spectrometer operating at 400 MHz or higher[4].

Protocol A: Sample Preparation

• Solvent Selection: Dissolve 15–20 mg of high-purity OFIB in 0.6 mL of strictly anhydrous Chloroform-d (CDCl 3​ , 99.8% D).

  • Causality: Trace water accelerates chemical exchange of the hydroxyl (–OH) proton. This exchange broadens the –OH signal and obliterates the 3JHH​ coupling to the adjacent methine (–CH) proton. A strictly anhydrous environment preserves these critical spatial relationships.

• Internal Referencing: Add 0.05% v/v Tetramethylsilane (TMS) and a trace amount of Trichlorofluoromethane (CFCl 3​ ).

  • Causality: External referencing via the spectrometer's deuterium lock can introduce chemical shift artifacts due to the unique magnetic susceptibility of heavily fluorinated solutions. Internal standards provide an absolute, self-validating 0.00 ppm baseline.

Protocol B: Acquisition & Decoupling Strategy

• Probe Tuning & Matching: Manually tune the probe for 1 H, 19 F, and 13 C frequencies.

  • Causality: The high dielectric constant of polyfluorinated compounds drastically shifts the probe's resonance frequency. Failure to manually tune will result in severe signal-to-noise (S/N) degradation and pulse-angle errors.

• Differential 19 F Acquisition: Acquire both a standard 19 F spectrum and a 19 F{ 1 H} (proton-decoupled) spectrum.

  • Causality: Subtracting or comparing these two spectra acts as an internal validation step. Any multiplet that simplifies in the 19 F{ 1 H} spectrum is definitively coupled to the C2 proton, allowing unambiguous assignment of the C1 and C3 fluorines versus the isolated C4 fluorines.

• 13 C{ 1 H, 19 F} Triple-Resonance: Acquire the 13 C spectrum with simultaneous broadband decoupling of both 1 H and 19 F.

  • Causality: Without 19 F decoupling, the 13 C spectrum of OFIB is an uninterpretable forest of overlapping quartets and multiplets due to massive 1JCF​ (~285 Hz) and 2JCF​ (~35 Hz) couplings. Triple resonance collapses these to sharp singlets, verifying the carbon skeleton.

Figure 2: Self-validating multinuclear NMR workflow for highly fluorinated chiral molecules.

Quantitative Data Summaries

The following tables synthesize the expected chemical shifts, multiplicities, and coupling constants for OFIB based on established predictive models for polyfluorinated alkanols.

Table 1: 1 H NMR Spectral Assignments (400 MHz, CDCl 3​ )

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constants ( J , Hz)	Assignment
H-2 (CH)	4.50 – 5.50	Multiplet (m)	1H	3JHF​≈ 6–15 Hz	Methine proton, highly deshielded; coupled to C1-F and C3-F.
OH	3.50 – 5.00	Broad Singlet (br s)	1H	N/A (Exchangeable)	Hydroxyl proton. Shift is highly concentration-dependent.

Table 2: 19 F NMR Spectral Assignments (376 MHz, CDCl 3​ , CFCl 3​ ref)

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constants ( J , Hz)	Assignment
F-1 (CF 3​ )	-75.0 to -78.0	Doublet (d) or dd	3F	3JHF​≈ 7 Hz	Terminal CF 3​ adjacent to the chiral CH center.
F-4 (CF 3​ )	-80.0 to -83.0	Triplet (t) or dd	3F	3JFF​≈ 10 Hz	Terminal CF 3​ adjacent to the CF 2​ group.
F-3A (CF 2​ )	-118.0 to -122.0	Multiplet (AB)	1F	2JFF​≈ 280 Hz, 3JFF​≈ 10 Hz	Diastereotopic fluorine A (magnetically inequivalent).
F-3B (CF 2​ )	-125.0 to -130.0	Multiplet (AB)	1F	2JFF​≈ 280 Hz, 3JFF​≈ 10 Hz	Diastereotopic fluorine B (magnetically inequivalent).

Table 3: 13 C NMR Spectral Assignments (100 MHz, CDCl 3​ )

(Note: Multiplicities are given for standard 13 C{ 1 H} spectra; all signals will collapse to sharp singlets in a 13 C{ 1 H, 19 F} triple-resonance experiment).

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity ( 13 C{ 1 H})	Coupling Constants ( J , Hz)	Assignment
C-1	~ 122.0	Quartet of doublets (qd)	1JCF​≈ 285, 2JCF​≈ 30	CF 3​ carbon.
C-4	~ 118.0	Quartet of triplets (qt)	1JCF​≈ 285, 2JCF​≈ 35	CF 3​ carbon.
C-3	~ 112.0	Triplet of quartets (tq)	1JCF​≈ 260, 2JCF​≈ 35	CF 2​ carbon.
C-2	~ 68.0	Multiplet (m)	2JCF​≈ 30	CH(OH) carbon.

Conclusion

The structural characterization of 1,1,1,3,3,4,4,4-octafluoro-2-butanol requires moving beyond standard 1D 1 H NMR. By acknowledging the diastereotopicity induced by the C2 chiral center and employing a self-validating suite of decoupled and triple-resonance experiments, researchers can definitively map the heteronuclear spin systems of this complex, highly fluorinated solvent.

References

• ChemicalBook. "1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL". ChemicalBook, 2025.
• Chemsrc. "1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9". Chemsrc, 2025.
• Howei. "CAS 127256-73-9 | 1,1,1,3,3,4,4,4-Octafluoro-2-Butanol,≥95%". Howei, 2025.
• Wille, H., et al. "Method and kit for extracting prion protein." Journal of Molecular Biology, 259:608, 1996.
• Supporting Information. "Accelerating Solvent Selection for Type II...". DOI.org, 2025.

• Dolbier, W. R. Guide to Fluorine NMR for Organic Chemists. John Wiley & Sons, 2009.[Link]

• Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. Elsevier, 2016.[Link]

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. John Wiley & Sons, 2014.[Link]

Sources

• 1. 127256-73-9 CAS Manufactory [chemicalbook.com]
• 2. 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 | Chemsrc [chemsrc.com]
• 3. OA11745A - Method and kit for extracting prion protein. Method and kit for extracting prion protein. - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes & Protocols: 1,1,1,3,3,4,4,4-Octafluoro-2-Butanol as a Specialty Solvent in Organic Synthesis

Abstract

The pursuit of novel reactivity and enhanced efficiency in organic synthesis necessitates the exploration of unconventional solvent systems. Fluorinated alcohols, a class of solvents with unique physicochemical properties, have emerged as powerful tools for overcoming long-standing synthetic challenges. This document provides a detailed examination of 1,1,1,3,3,4,4,4-octafluoro-2-butanol, a highly fluorinated secondary alcohol, and its applications as a specialty solvent. We will delve into its distinctive properties and demonstrate its utility in facilitating challenging transition-metal-catalyzed cross-coupling reactions and in mitigating aggregation during solid-phase peptide synthesis (SPPS). This guide is intended for researchers, chemists, and drug development professionals seeking to leverage advanced solvent effects to accelerate their synthetic programs.

Introduction: The Unique Profile of a Fluorinated Alcohol

1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OFB) is a colorless, dense liquid whose structure is characterized by two trifluoromethyl groups flanking a secondary alcohol. This high degree of fluorination imparts a unique combination of properties that distinguish it from conventional organic solvents.

The electron-withdrawing nature of the fluorine atoms creates a highly polarized O-H bond, making OFB an exceptionally strong hydrogen-bond donor. Conversely, the fluorine atoms' poor ability to accept hydrogen bonds means OFB is a weak hydrogen-bond acceptor. This dichotomy is central to its function as a specialty solvent. Its key attributes include:

• Strong Hydrogen-Bonding Capacity: Enables the stabilization of anionic species, charged intermediates, and transition states.[1]

• Low Nucleophilicity: The sterically hindered and electron-deficient oxygen atom is a poor nucleophile, preventing it from participating in unwanted side reactions.

• High Polarity and Low Miscibility: While polar, it exhibits limited miscibility with many hydrocarbon solvents, a feature that can be exploited in biphasic systems or for simplified product isolation.

• Enhanced Thermal Stability: The strong C-F bonds contribute to its stability at elevated reaction temperatures.

These properties make OFB an "enabling" solvent, capable of promoting reactions that are sluggish or inefficient in traditional media.

Table 1: Physicochemical Properties of 1,1,1,3,3,4,4,4-Octafluoro-2-Butanol

Property	Value	Reference
CAS Number	127256-73-9	[2]
Molecular Formula	C₄H₂F₈O	[2][3]
Molecular Weight	218.04 g/mol	[3]
Density	1.655 g/mL at 25 °C	[4]
Refractive Index (n20/D)	1.3	[4]
Appearance	Colorless liquid	N/A

Application in Transition-Metal-Catalyzed Cross-Coupling

Fluorinated alcohols have been shown to have a remarkable effect on various transition-metal-catalyzed reactions, particularly those involving C-H functionalization and cross-coupling.[5] The ability of OFB to stabilize cationic metal centers and promote key steps in the catalytic cycle, such as oxidative addition and reductive elimination, can lead to significant improvements in reaction rates and yields.

The Mizoroki-Heck Reaction

The Mizoroki-Heck reaction, a palladium-catalyzed coupling of an unsaturated halide with an alkene, is a cornerstone of C-C bond formation.[6][7] However, challenging substrates can lead to low yields or catalyst deactivation. OFB can facilitate these reactions by stabilizing the active palladium catalyst and promoting the turnover-limiting steps.

This protocol describes a model Heck reaction to synthesize (E)-stilbene. The use of OFB is anticipated to enhance catalyst stability and reaction efficiency.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Iodobenzene

• Styrene

• Potassium carbonate (K₂CO₃)

• 1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OFB)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry Schlenk tube under an inert atmosphere (N₂ or Ar), add Pd(OAc)₂ (2.2 mg, 0.01 mmol, 1 mol%) and PPh₃ (5.2 mg, 0.02 mmol, 2 mol%).

• Add OFB (2 mL) and stir the mixture for 10 minutes at room temperature to allow for pre-formation of the catalyst.

• Add K₂CO₃ (276 mg, 2.0 mmol), iodobenzene (204 mg, 1.0 mmol), and styrene (125 mg, 1.2 mmol).

• Seal the Schlenk tube and heat the reaction mixture to 80-100 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 12-24 hours), cool the reaction to room temperature.

• Dilute the mixture with toluene (10 mL) and water (10 mL).

• Separate the organic layer. Wash with saturated NaHCO₃ (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with hexanes/ethyl acetate) to yield (E)-stilbene.

Causality: OFB's role is to stabilize the cationic palladium intermediate formed during the catalytic cycle, preventing catalyst decomposition (formation of palladium black) and potentially accelerating the rate-determining oxidative addition step.[6]

Caption: Workflow for OFB-Mediated Heck Coupling.

The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming C(sp²)-C(sp²) bonds by coupling an organoboron species with an organohalide.[8][9] While robust, the reaction can be sensitive to the base, solvent, and ligands. Using OFB can be advantageous, especially with less reactive coupling partners, by promoting the crucial transmetalation step.

This protocol describes the synthesis of 4-methoxybiphenyl from 4-bromoanisole and phenylboronic acid, using OFB as a polar co-solvent.

Materials:

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• 4-Bromoanisole

• Phenylboronic acid

• Sodium carbonate (Na₂CO₃)

• 1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OFB)

• Toluene

• Deionized water

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve Na₂CO₃ (212 mg, 2.0 mmol) in deionized water (2 mL).

• Add toluene (4 mL) and OFB (1 mL) to create a biphasic solvent system.

• Add phenylboronic acid (146 mg, 1.2 mmol), 4-bromoanisole (187 mg, 1.0 mmol), and Pd(PPh₃)₄ (23 mg, 0.02 mmol, 2 mol%).

• Fit the flask with a reflux condenser and heat the mixture to 85 °C with vigorous stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion (typically 4-8 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (15 mL).

• Transfer to a separatory funnel, wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography (silica gel, hexanes/ethyl acetate gradient) to afford 4-methoxybiphenyl.

Causality: The highly polar nature of OFB can enhance the solubility of the inorganic base and the boronate species, facilitating the transmetalation step between the boronate complex and the palladium center, which is often the rate-limiting step in the Suzuki-Miyaura catalytic cycle.[8]

Application in Solid-Phase Peptide Synthesis (SPPS)

A significant challenge in SPPS is the on-resin aggregation of growing peptide chains, particularly for sequences rich in hydrophobic or β-branched amino acids, often termed "difficult sequences".[10] This aggregation can lead to incomplete acylation and deprotection steps, resulting in truncated sequences and low purity of the final product. Fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), are known to disrupt inter-chain hydrogen bonding, which is the primary cause of aggregation.[10][11] OFB, with its powerful hydrogen-bond-donating properties, acts similarly to break up these aggregates and re-solvate the peptide chain.

Protocol 3: On-Resin OFB Treatment for Aggregated Peptides

This protocol is designed as a "rescue" step when peptide aggregation is detected during standard Fmoc-SPPS (e.g., via a positive Kaiser test after double coupling).

Materials:

• Peptide-resin exhibiting signs of aggregation

• 1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OFB)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Standard SPPS reagents

Procedure:

• Following a coupling or deprotection step where aggregation is suspected, drain the reaction vessel.

• Wash the peptide-resin thoroughly with DMF (3 x 10 mL/g resin).

• Wash the peptide-resin with DCM (3 x 10 mL/g resin).

• Prepare a 25% (v/v) solution of OFB in DCM.

• Add the OFB/DCM solution to the resin (10 mL/g resin) and agitate gently for 30-45 minutes. This allows OFB to penetrate the resin beads and disrupt the aggregated secondary structures.

• Drain the OFB/DCM solution.

• Repeat the OFB/DCM wash (steps 5-6) one more time for severe aggregation.

• Wash the peptide-resin thoroughly with DCM (5 x 10 mL/g resin) to remove all traces of OFB.

• Wash the peptide-resin with DMF (5 x 10 mL/g resin) to re-swell the resin in the standard synthesis solvent.

• Proceed with the next scheduled step in your SPPS protocol (e.g., re-attempt coupling or proceed to deprotection).

Causality: OFB acts as a chaotropic agent, disrupting the inter-chain β-sheet structures responsible for aggregation by inserting itself and forming strong hydrogen bonds with the peptide backbone amides. This breaks up the aggregates and allows the peptide chain to adopt a more solvated, accessible conformation for subsequent chemical steps.[11]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. nextsds.com [nextsds.com]
• 3. PubChemLite - 1,1,1,3,3,4,4,4-octafluoro-2-butanol (C4H2F8O) [pubchemlite.lcsb.uni.lu]
• 4. 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 | Chemsrc [chemsrc.com]
• 5. A remarkable solvent effect of fluorinated alcohols on transition metal catalysed C–H functionalizations - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Heck Reaction [organic-chemistry.org]
• 8. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 11. benchchem.com [benchchem.com]

Application Note: Octafluoro-2-butanol as a Novel Mobile Phase Additive for Enhanced LC-MS Analysis of Polar Analytes

Abstract

This application note presents a detailed protocol and technical guidance for the utilization of octafluoro-2-butanol (OFB) as a mobile phase additive in liquid chromatography-mass spectrometry (LC-MS). The analysis of highly polar and acidic compounds by reversed-phase liquid chromatography (RPLC) is often hindered by poor retention and inadequate sensitivity. Traditional ion-pairing agents can suppress mass spectrometry signals and contaminate the system. Fluorinated alcohols, such as the widely used 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), have emerged as effective, MS-friendly alternatives.[1][2] This guide explores the theoretical advantages of octafluoro-2-butanol, provides a foundational protocol for its use, and outlines a systematic approach for method development.

Introduction: The Challenge of Polar Analytes in RPLC-MS

Reversed-phase liquid chromatography is a cornerstone of modern analytical science, yet it struggles with the retention of highly polar molecules.[3] These compounds have a low affinity for the nonpolar stationary phase and elute at or near the solvent front, resulting in poor resolution and chromatographic performance. While strategies like hydrophilic interaction chromatography (HILIC) exist, many labs prefer to adapt their robust RPLC methods.[4]

Ion-pairing chromatography (IPC) has been a traditional solution, but reagents like trifluoroacetic acid (TFA) are known to cause significant signal suppression in electrospray ionization (ESI) mass spectrometry.[5] This has driven the search for volatile, MS-compatible mobile phase additives that can enhance retention without compromising sensitivity. Fluorinated alcohols have proven to be exceptional candidates, functioning as volatile acidic modifiers that improve analyte retention and ionization efficiency, particularly in negative-ion mode.[1][6]

Octafluoro-2-butanol (OFB): Properties and Proposed Mechanism

Proposed Mechanism of Action

The primary role of OFB in RPLC-MS is to act as a volatile acid and an ion-pairing agent. In negative-ion mode ESI-MS, particularly for the analysis of acidic analytes like oligonucleotides or polar metabolites, the mechanism is thought to involve several key steps:

• Neutralization and Ion-Pair Formation: The acidic protons of the analyte (e.g., the phosphate backbone of an oligonucleotide) are neutralized by a volatile base, typically an alkylamine like triethylamine (TEA) or diisopropylethylamine (DIEA), which is added to the mobile phase.

• Dynamic Coating of the Stationary Phase: The alkylamine and OFB can dynamically interact with the C18 stationary phase, modifying its surface properties.

• Enhanced Retention: The now-neutralized analyte can better interact with and be retained by the hydrophobic stationary phase.

• Improved Desolvation and Ionization: In the ESI source, the high volatility of OFB and the alkylamine facilitates efficient desolvation of the analyte droplets. The fluorinated alcohol helps to shield the negative charges on the analyte, reducing adduct formation (e.g., sodium and potassium) and promoting the formation of highly charged gas-phase ions, which enhances MS signal intensity.[6]

Diagram: Proposed Mechanism of OFB in RPLC

Caption: OFB facilitates ion-pairing and enhances MS signal.

Safety Precautions

As a fluorinated organic compound, octafluoro-2-butanol and its related reagents must be handled with care in a well-ventilated laboratory, ideally within a fume hood.

• Hazards: Based on data for similar compounds, OFB is expected to be a flammable liquid and may cause skin, eye, and respiratory irritation.[7][8][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Handling: Keep away from heat, sparks, and open flames.[10] Avoid inhalation of vapors and direct contact with skin and eyes.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Experimental Protocols

The following protocols are provided as a starting point for method development. Optimization will be required based on the specific analyte and instrumentation.

Protocol 1: Mobile Phase Preparation

This protocol describes the preparation of 1 L of aqueous and organic mobile phases.

Materials:

• LC-MS Grade Water

• LC-MS Grade Acetonitrile or Methanol

• Octafluoro-2-butanol (OFB), high purity

• Triethylamine (TEA) or Diisopropylethylamine (DIEA), high purity

Procedure:

• Mobile Phase A (Aqueous):

  • Measure approximately 990 mL of LC-MS grade water into a 1 L clean, glass mobile phase bottle.

  • Using a glass pipette or syringe, add 4.0 mL of OFB (for a final concentration of ~25 mM, assuming a density similar to HFIP).

  • Add 2.0 mL of TEA (for a final concentration of ~15 mM).

  • Cap the bottle and mix thoroughly by inversion.

  • Sonicate for 10-15 minutes to degas the solution.

• Mobile Phase B (Organic):

  • Measure 1 L of LC-MS grade acetonitrile or methanol into a second 1 L mobile phase bottle.

  • Note: For many applications, especially with highly hydrophobic analytes, adding the OFB/amine pair to the organic phase is not necessary. However, for some methods, maintaining a low concentration in Mobile Phase B can improve peak shape. If needed, add the same concentration of additives as in Mobile Phase A.

  • Cap the bottle, mix, and sonicate for 10-15 minutes.

Table 1: Recommended Starting Concentrations for Mobile Phase Additives

Additive	Function	Typical Aqueous Concentration Range	Notes
Octafluoro-2-butanol (OFB)	Volatile Acid / Pairing Agent	15-50 mM	Higher concentrations may improve retention but can suppress signal.
Triethylamine (TEA)	Volatile Base	10-20 mM	Balances the acidity of OFB and aids in analyte neutralization.
Diisopropylethylamine (DIEA)	Volatile Base	10-20 mM	A more sterically hindered base, can sometimes offer different selectivity.

Protocol 2: LC-MS System Setup and Analysis

System Requirements:

• A biocompatible UHPLC or HPLC system is recommended to minimize metal adduct formation.

• A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is ideal for analyzing complex analytes.

Procedure:

• Column Selection: A reversed-phase column with a C18 stationary phase is a common starting point. For oligonucleotides, wide-pore columns (e.g., ≥130 Å) are often used.

• Column Equilibration: Before initiating the gradient, thoroughly equilibrate the column with the initial mobile phase conditions (e.g., 95% A, 5% B) for at least 10-15 column volumes. This is critical for reproducible retention times.

• LC Gradient: A generic starting gradient is provided below. This should be aggressively optimized.

  Table 2: Example LC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.3	95	5
2.0	0.3	95	5
15.0	0.3	50	50
16.0	0.3	5	95
18.0	0.3	5	95
18.1	0.3	95	5
22.0	0.3	95	5

• Mass Spectrometer Settings:

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

  • Capillary Voltage: 2.5 - 3.5 kV

  • Source Temperature: 120 - 150 °C

  • Desolvation Temperature: 350 - 500 °C

  • Desolvation Gas Flow: 800 - 1000 L/hr (Nitrogen)

  • Mass Range: Set appropriately for the target analyte (e.g., m/z 500-2500 for oligonucleotides).

Diagram: General LC-MS Workflow

Caption: Standard workflow from mobile phase prep to data analysis.

Method Development and Optimization

Achieving optimal separation and sensitivity with OFB requires systematic method development.

• OFB Concentration: Vary the concentration of OFB from 15 mM to 50 mM. Observe the effects on retention time, peak shape, and MS signal intensity. Higher concentrations typically increase retention but may lead to signal suppression beyond an optimal point.

• Amine Concentration and Type: Test different amines (e.g., TEA vs. DIEA) and vary the amine-to-OFB ratio. The choice of amine can influence selectivity and overall signal response.[1]

• Organic Mobile Phase: Compare acetonitrile and methanol as the organic modifier. Acetonitrile often provides sharper peaks, but methanol can offer different selectivity.

• Column Temperature: Elevating the column temperature (e.g., 40-60 °C) can improve peak shape and reduce viscosity, but ensure the analyte is stable at higher temperatures.

• System Dedication: Fluorinated alcohols and alkylamines can be "sticky" and lead to carryover. It is highly recommended to dedicate an LC system and column for these applications to avoid contaminating analyses that are sensitive to ion suppression.

Conclusion

Octafluoro-2-butanol is a promising mobile phase additive for the LC-MS analysis of challenging polar compounds. By acting as a volatile ion-pairing agent analogous to HFIP, it has the potential to significantly improve chromatographic retention and mass spectrometric sensitivity. The protocols and guidelines presented in this application note provide a robust framework for researchers to begin method development with OFB. Through systematic optimization of additive concentrations, mobile phase composition, and instrument parameters, OFB can become a valuable tool in the analytical scientist's repertoire for tackling difficult separations.

References

• NextSDS. (n.d.). 1,1,1,3,3,4,4,4-Octafluoro-2-butanol — Chemical Substance Information. Retrieved from [Link]

• Galaverna, A., et al. (2016). The role of fluorinated alcohols as mobile phase modifiers for LC-MS analysis of oligonucleotides. Journal of the American Society for Mass Spectrometry, 27(12), 1994-2002. Available at: [Link]

• Waters Corporation. (n.d.). Evaluating IonHance Hexafluoroisopropanol (HFIP) for Enhanced LC-MS Oligonucleotide Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). The Role of Fluorinated Alcohols as Mobile Phase Modifiers for LC-MS Analysis of Oligonucleotides. Retrieved from [Link]

• Galaverna, A., et al. (2014). Combined Reversed Phase HPLC, Mass Spectrometry, and NMR Spectroscopy for a Fast Separation and Efficient Identification of Phosphatidylcholines. International Journal of Molecular Sciences, 15(11), 20658-20675. Available at: [Link]

• Advanced Materials Technology. (2023, May 11). A Novel Screening Approach for Comparing LC-MS Reversed-Phase and HILIC Methods. Retrieved from [Link]

• MAC-MOD Analytical. (n.d.). High-Resolution Separations for Protein LC/MS. Retrieved from [Link]

• Guillarme, D., & Veuthey, J. L. (2017). Alternative Strategies to Reversed-Phase Liquid Chromatography for the Analysis of Pharmaceutical Compounds. Chimia, 71(3), 132-137. Available at: [Link]

• Advanced Chromatography Technologies Ltd. (n.d.). Alcohol Biomarkers by LC-MS/MS. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Octafluoro-2-butene. In NIST Chemistry WebBook. Retrieved from [Link]

• Chromatography Forum. (2008, March 6). ion-pair agents+mass spec. Retrieved from [Link]

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• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. mac-mod.com [mac-mod.com]
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• 10. sigmaaldrich.cn [sigmaaldrich.cn]

Application Note: Solubilization and Monomerization of Hydrophobic Peptides and Proteins Using 1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OFIB)

Target Audience: Structural biologists, biophysicists, and drug development professionals handling aggregation-prone proteins.

Introduction & Rationale

Handling highly hydrophobic, transmembrane, or amyloidogenic proteins (such as prion proteins, amyloid-beta, and alpha-synuclein) presents a persistent challenge in biochemical assays. In aqueous buffers, these molecules spontaneously nucleate and form insoluble, β -sheet-rich aggregates. While 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) and 2,2,2-trifluoroethanol (TFE) are traditionally used to dissolve these aggregates, 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFIB) [1] offers an advanced, highly fluorinated alternative.

With eight fluorine atoms, OFIB (CAS 127256-73-9) possesses an exceptionally strong hydrogen-bond donating capacity and low nucleophilicity. It acts as a potent monomerizing agent, effectively disrupting intermolecular cross- β networks and facilitating the liquid-liquid extraction of highly hydrophobic prion proteins from complex biological matrices[2].

Mechanistic Insights: The Thermodynamics of Solvation

As a Senior Application Scientist, I emphasize that solvent selection dictates the thermodynamic trajectory of a peptide's conformational state. The efficacy of OFIB lies in its extreme electron-withdrawing fluorinated backbone.

Causality of Monomerization: When lyophilized peptide aggregates are exposed to OFIB, the solvent rapidly donates protons to the peptide backbone carbonyls. This solvation process thermodynamically outcompetes the internal N−H⋯O=C hydrogen bonds that stabilize β -sheet structures. Consequently, the peptide is forced into a transiently α -helical or disordered monomeric state. Because OFIB is volatile, it can be completely evaporated, leaving behind a "seedless" monomeric peptide film. Removing these pre-existing nucleation seeds is an absolute requirement for ensuring reproducible aggregation kinetics in downstream assays.

Comparative Solvent Properties

To select the appropriate fluorinated solvent for your workflow, it is critical to compare their physicochemical properties. OFIB's high density and extreme fluorination make it uniquely suited for phase-separation extractions.

Property	2,2,2-Trifluoroethanol (TFE)	1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OFIB)
CAS Number	75-89-8	920-66-1	127256-73-9[3]
Fluorine Atoms	3	6	8
Density (g/mL at 25°C)	1.39	1.59	1.655[3]
H-Bond Donor Strength	High	Very High	Extremely High
Primary Application	Alpha-helix induction	Amyloid monomerization	Prion / Hydrophobic protein extraction[2]

Experimental Protocols

Protocol A: Preparation of Seedless Monomeric Peptide Films

Use this protocol to reset the aggregation state of synthetic amyloidogenic peptides prior to kinetic assays.

• Weighing: Weigh 1 mg of lyophilized crude peptide into a glass vial with a PTFE-lined cap.

  • Expert Insight: Avoid standard polystyrene or low-density plastics. Strong fluorinated solvents can leach plasticizers, which will artificially alter your peptide's aggregation kinetics.

• Solubilization: Add 1 mL of neat OFIB to achieve a 1 mg/mL concentration.

• Mechanical Disruption: Vortex vigorously for 30 seconds, then sonicate in a water bath for 5–10 minutes at room temperature until the solution is optically clear.

  • Causality: Sonication provides the mechanical energy required to expose the hydrophobic core of mature fibrils to the solvent, accelerating the H-bond disruption process.

• Incubation: Incubate at room temperature for 1 hour to ensure complete dissociation of highly stable oligomers.

• Evaporation: Aliquot the solution into single-use microcentrifuge tubes. Evaporate the OFIB under a gentle stream of high-purity nitrogen gas or in a SpeedVac without heating.

  • Causality: Heating can induce unwanted thermal side reactions or premature aggregation. OFIB's volatility allows for rapid room-temperature evaporation.

• Storage & Reconstitution: Store the resulting dry peptide film at -80°C. When ready for the assay, reconstitute the film first in a small volume of DMSO, followed by rapid dilution into your aqueous assay buffer.

Protocol B: Liquid-Liquid Extraction of Hydrophobic Prion Proteins

Based on established methodologies for isolating abnormal prion proteins from tissue homogenates[2],[4].

• Homogenization: Homogenize tissue samples (e.g., brain tissue) in an aqueous buffer (e.g., 0.01 M Tris-HCl, pH 7.4)[4].

• Solvent Addition: Add an equal volume of OFIB to the aqueous homogenate[2]. Vortex thoroughly to create a temporary emulsion.

• Salting-Out: Add a lyotropic salt solution (e.g., 0.5 M sodium sulfate) at a 1:1 v/v ratio to the mixture[2].

  • Causality: The high ionic strength of the lyotropic salt increases the polarity of the aqueous phase, forcing the OFIB to become completely immiscible with water[2].

• Phase Separation: Centrifuge the mixture at 10,000 x g for 10 minutes.

• Recovery: Carefully collect the lower organic phase.

  • Expert Insight: Because OFIB has a density of 1.655 g/mL[3]—significantly heavier than water—the organic phase containing the solubilized hydrophobic prion proteins will form the bottom layer . Recover this layer using a glass syringe or a long gel-loading pipette tip.

Process Visualizations

Caption: Workflow for monomerizing aggregation-prone peptides using OFIB.

Caption: Liquid-liquid extraction workflow isolating hydrophobic proteins via OFIB and lyotropic salts.

References

• Title: 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 Source: Chemsrc Chemical Database URL: [Link]

• Title: Method and kit for extracting prion protein (Patent WO2000040966A1)

• Title: Separation of scrapie prion infectivity from PrP amyloid polymers (Wille et al., 1996) Source: Journal of Molecular Biology, 259(4), 608-621. URL: [Link]

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. OA11745A - Method and kit for extracting prion protein. Method and kit for extracting prion protein. - Google Patents [patents.google.com]
• 3. 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 | Chemsrc [chemsrc.com]
• 4. OA11745A - Method and kit for extracting prion protein. Method and kit for extracting prion protein. - Google Patents [patents.google.com]

Application & Protocol Guide: Leveraging 1,1,1,3,3,4,4,4-octafluoro-2-butanol as a Niche Co-solvent in Reverse-Phase Chromatography

Abstract

Reverse-phase high-performance liquid chromatography (RP-HPLC) is a cornerstone of analytical chemistry, yet persistent challenges remain, particularly with highly fluorinated molecules, peptides, and oligonucleotides that exhibit poor peak shape or unique retention behaviors on traditional C18 columns. This guide delves into the application of 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFB) as a specialized co-solvent in the mobile phase. We will explore the physicochemical properties of OFB that grant it unique solvating capabilities, detail its mechanism of action in modulating chromatographic selectivity, and provide robust protocols for its implementation. This document is intended for researchers, chromatographers, and drug development professionals seeking to expand their analytical toolkit for challenging separations.

Introduction: The Challenge of "Difficult" Analytes in RP-HPLC

The versatility of reverse-phase chromatography stems from the predictable hydrophobic interactions between analytes and an alkyl-bonded stationary phase. However, this paradigm is often challenged by:

• Highly Fluorinated Compounds: These molecules can exhibit limited solubility in conventional mobile phases and may display unpredictable retention due to their unique "fluorous" character, which involves both hydrophobic and oleophobic properties.

• Peptides and Oligonucleotides: These biomolecules often contain secondary structures and multiple charge states that can lead to peak tailing and poor resolution due to unwanted interactions with residual silanols on the silica support.[1][2]

• Strong Hydrogen-Bonding Analytes: Compounds that are potent hydrogen bond donors or acceptors can interact strongly with the stationary phase in ways that deviate from simple hydrophobic retention, leading to poor peak symmetry.

Fluorinated alcohols, such as the well-known 1,1,1,3,3,3-hexafluoroisopropanol (HFIP), have emerged as powerful tools to address these issues.[1][2][3] This guide focuses on a related but less-documented alcohol, 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFB), exploring its potential to provide alternative selectivity and improved chromatography.

Physicochemical Profile of 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFB)

Understanding the fundamental properties of a mobile phase component is critical to predicting its chromatographic behavior. While extensive data on OFB is not as prevalent as for more common solvents, its key characteristics are summarized below.

Property	Value / Information	Source
CAS Number	127256-73-9	[4]
Molecular Formula	C₄H₂F₈O	[4]
Molecular Weight	218.04 g/mol	Inferred from Formula
Density	~1.655 g/mL at 25°C	[5]
Refractive Index	n20/D ~1.3	[5]
pKa	Not explicitly documented, but expected to be highly acidic for an alcohol (likely in the 9-10 range) due to the strong electron-withdrawing effects of the eight fluorine atoms, similar to HFIP (pKa ~9.3).	Analogy to HFIP[6]
UV Cutoff	Not explicitly documented. Expected to be low (<210 nm) due to the absence of chromophores, but empirical verification is essential for low-UV applications. Other non-fluorinated butanols have cutoffs around 215 nm.	Analogy to Butanol[3]
Viscosity	Not explicitly documented for aqueous mixtures. Water/butanol mixtures are known to have significantly higher viscosity than either pure component, which can increase system backpressure.	Analogy to Butanol[7][8]

Mechanism of Action: How OFB Modulates Separations

The efficacy of OFB as a mobile phase additive stems from a combination of its unique properties, which are analogous to other highly fluorinated alcohols like HFIP and trifluoroethanol (TFE).

• Strong Hydrogen Bond Donor: The electron-withdrawing fluorine atoms make the alcohol proton highly acidic and an exceptionally strong hydrogen bond donor. This allows OFB to effectively interrupt secondary interactions between analytes (especially bases and peptides) and the silica stationary phase, thereby reducing peak tailing and improving peak shape.

• Unique Selectivity ("Fluorous" Interactions): OFB can alter the fundamental selectivity of a separation. For fluorinated analytes, it can enhance retention on a standard C18 column or, more profoundly, be paired with a fluorinated stationary phase to exploit "fluorous-fluorous" interactions for unique separation mechanisms.[9][10] Conversely, using OFB with a standard hydrocarbon column (e.g., C8 or C18) creates a "hetero-pairing" that can provide optimal separation for fluorinated compounds based on their fluorine content.[1][11]

• Ion-Pairing in Disguise: In the analysis of oligonucleotides and peptides, OFB acts as a weak acid.[1][2] In combination with a weak base like triethylamine (TEA) or diisopropylethylamine (DIEA), it forms an ion-pairing system in situ. The amine pairs with the acidic phosphate backbone of oligonucleotides, while the deprotonated OFB acts as the counter-ion, improving retention and resolution.[6]

• Disruption of Secondary Structures: For biomolecules like peptides, the strong hydrogen-bonding nature of OFB can help to denature or disrupt secondary structures, leading to more consistent interactions with the stationary phase and sharper, more symmetrical peaks.

Sources

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• 2. PubChemLite - 1,1,1,3,3,4,4,4-octafluoro-2-butanol (C4H2F8O) [pubchemlite.lcsb.uni.lu]
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• 5. 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 | Chemsrc [chemsrc.com]
• 6. Wavelength cutoffs for common solvents | Waters [help.waters.com]
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• 11. researchgate.net [researchgate.net]

Application Notes & Protocols for Utilizing Octafluoro-2-butanol as a Mild Acid Catalyst in Esterification

For Researchers, Scientists, and Drug Development Professionals

Abstract

Esterification is a cornerstone of organic synthesis, pivotal in the development of pharmaceuticals and fine chemicals.[1][2] The quest for milder, more selective, and environmentally benign catalysts is a continuous endeavor. This document explores the theoretical framework and provides a practical, albeit prospective, protocol for the use of 1,1,1,3,3,4,4,4-octafluoro-2-butanol as a mild Brønsted acid catalyst in Fischer esterification reactions. Drawing upon the established principles of physical organic chemistry, we posit that the strong electron-withdrawing nature of the two trifluoromethyl groups significantly enhances the acidity of the hydroxyl proton, enabling it to function as an effective catalyst under gentle reaction conditions.[3] This application note is intended to serve as a guide for researchers looking to explore novel catalytic systems for ester synthesis, particularly for acid-sensitive substrates or where traditional strong acid catalysts are contraindicated.

Scientific Foundation: The Rationale for Octafluoro-2-butanol as a Catalyst

The Fischer esterification is a classic acid-catalyzed condensation of a carboxylic acid and an alcohol.[4] The catalyst's role is to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and rendering it more susceptible to nucleophilic attack by the alcohol.

The catalytic efficacy of an alcohol in this context is directly related to its Brønsted acidity. Standard aliphatic alcohols, such as butanol, are generally too weakly acidic (pKa ≈ 16-18) to serve as effective catalysts.[3] However, the introduction of electron-withdrawing substituents can dramatically lower the pKa of the hydroxyl group. Fluorine, being the most electronegative element, exerts a powerful inductive effect. This is well-documented for simpler fluorinated alcohols; for instance, 2,2,2-trifluoroethanol (pKa ≈ 12) is approximately four orders of magnitude more acidic than ethanol (pKa ≈ 16).[3]

Octafluoro-2-butanol possesses two trifluoromethyl groups adjacent to the alcohol carbon. This extensive fluorination is anticipated to create a highly electron-deficient environment, significantly stabilizing the corresponding alkoxide conjugate base and thereby lowering the pKa of the alcohol. This enhanced acidity should allow it to function as a competent mild acid catalyst for esterification.

Comparative Acidity of Alcohols

Alcohol	Structure	pKa (approximate)	Citation
Ethanol	CH₃CH₂OH	16	[3]
2-Butanol	CH₃CH(OH)CH₂CH₃	17-18	[5]
2,2,2-Trifluoroethanol	CF₃CH₂OH	12.4	[3]
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	(CF₃)₂CHOH	9.3	[1]
Octafluoro-2-butanol (Predicted)	CF₃CH(OH)CF₂CF₃	< 9	-
Perfluoro-tert-butyl alcohol	(CF₃)₃COH	5.2	[6]

The pKa of octafluoro-2-butanol is an estimate based on the known effects of fluorine substitution.

Proposed Catalytic Cycle

The proposed mechanism for esterification catalyzed by octafluoro-2-butanol follows the established pathway for acid-catalyzed ester formation. The key difference lies in the nature of the proton donor.

Caption: Proposed catalytic cycle for esterification using octafluoro-2-butanol.

Experimental Protocol: Esterification of Benzoic Acid with n-Butanol

This protocol describes a model reaction. Researchers should consider this a starting point and optimize conditions for their specific substrates.

Materials and Equipment

• Reactants: Benzoic acid (≥99.5%), n-Butanol (≥99.5%)

• Catalyst: 1,1,1,3,3,4,4,4-Octafluoro-2-butanol (CAS: 127256-73-9)[7]

• Solvent (optional): Toluene or a suitable non-polar solvent

• Workup Reagents: Saturated sodium bicarbonate solution, brine, anhydrous magnesium sulfate

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer with hotplate, separatory funnel, rotary evaporator, equipment for analysis (GC-MS, NMR).

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the catalyzed esterification.

Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzoic acid (e.g., 10 mmol, 1.22 g) and n-butanol (e.g., 12 mmol, 1.2 eq.). If a solvent is desired to facilitate the removal of water via a Dean-Stark trap, add 20 mL of toluene.

• Catalyst Addition: Add octafluoro-2-butanol (e.g., 1-10 mol%, 0.1-1.0 mmol, 22-218 mg).

• Reaction: Heat the mixture to reflux (typically 90-110°C, depending on the solvent) with vigorous stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction has reached completion (or equilibrium), cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

• Washing: Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 20 mL) to neutralize any remaining acid, followed by brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator.

• Purification: The crude butyl benzoate can be purified by fractional distillation or column chromatography if necessary.

Suggested Parameters for Optimization

Parameter	Range	Rationale
Catalyst Loading	1 - 10 mol%	To balance reaction rate with cost and potential side reactions.
Temperature	80 - 120°C	Higher temperatures favor faster kinetics but may not be suitable for thermally sensitive substrates.
Reactant Ratio	1:1 to 1:5 (Acid:Alcohol)	Using an excess of the less expensive reactant can drive the equilibrium towards the product.[8]
Water Removal	Optional (Dean-Stark)	For equilibrium-limited reactions, removing water will increase the yield.[9]

Advantages, Limitations, and Future Directions

Potential Advantages:

• Mild Conditions: The primary advantage would be the ability to catalyze esterification under conditions that are milder than those requiring strong acids like H₂SO₄, which is beneficial for acid-sensitive substrates.

• Homogeneous Catalysis: As a liquid, it ensures a homogeneous reaction medium, potentially leading to faster reaction rates compared to some heterogeneous catalysts.[10]

• Tunable Solubility: The fluorinated nature of the catalyst might offer unique solubility profiles, potentially simplifying catalyst/product separation in certain solvent systems.

Limitations and Considerations:

• Empirical Validation Required: This application note is based on established chemical principles. The catalytic activity and optimal conditions for octafluoro-2-butanol must be validated experimentally.

• Cost and Availability: Highly fluorinated compounds can be expensive, which may be a limiting factor for large-scale synthesis.

• Byproduct Removal: As with any Fischer esterification, the removal of water is crucial for achieving high conversion.[9]

Future Research:

• Experimental determination of the pKa of octafluoro-2-butanol.

• A systematic study of its catalytic activity across a range of carboxylic acids and alcohols, including sterically hindered substrates.

• Investigation into the recyclability of the catalyst.

Conclusion

While direct experimental evidence for the use of octafluoro-2-butanol as a mild acid catalyst in esterification is not yet present in the peer-reviewed literature, a strong theoretical basis exists to support its potential in this role. Its highly fluorinated structure is predicted to confer sufficient Brønsted acidity to catalyze the reaction under mild conditions. The protocols and insights provided herein offer a solid foundation for researchers to explore this promising and novel catalytic system, potentially unlocking new avenues for the synthesis of esters in the pharmaceutical and chemical industries.

References

• Benchchem. (n.d.). Comparative study of catalysts in esterification reactions.
• Reaxis. (n.d.). Mechanism for Esterification Reactions Catalyzed by Reaxis C188.
• Benchchem. (n.d.). Application Notes and Protocols for the Esterification of Butanol and Butyric Acid to Produce Butyl Butyrate.
• PubMed. (n.d.). A rapid and simple method for the esterification of fatty acids and steroid carboxylic acids prior to gas-liquid chromatography.
• MDPI. (2009). Esterification of Fatty Acids with Short-Chain Alcohols over Commercial Acid Clays in a Semi-Continuous Reactor.
• Chemsrc. (2025). 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9.
• Esterification of Maleic Acid with Butanol Catalyzed by Environmentally Friendly Catalysts. (n.d.).
• Google Patents. (n.d.). Method for improving conversion rate of fatty acid esterification reaction.
• PMC. (2018). Transformation of alcohols to esters promoted by hydrogen bonds using oxygen as the oxidant under metal-free conditions.
• IJARSCT. (2025). Kinetics, Mechanism and Novel Methods Of Esterification.
• BCREC Journal. (2011). Kinetic Study of Esterification of Acetic Acid with n-butanol and isobutanol Catalyzed by Ion Exchange Resin.
• MDPI. (2022). Catalytic Esterification of Levulinic Acid into the Biofuel n-Butyl Levulinate over Nanosized TiO2 Particles.
• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification.
• ResearchGate. (2015). Esterification of stearic acid by isomeric forms of butanol in a microwave oven under homogeneous and heterogeneous reaction conditions.
• MedCrave online. (2020). Various ester derivatives from esterification reaction of secondary metabolite compounds: a review.
• Master Organic Chemistry. (2014). Acidity and Basicity of Alcohols.
• PubChem. (n.d.). Perfluoro-tert-butyl alcohol.
• ACS Publications. (2000). Electrophilic Activation of Hydrogen Peroxide: Selective Oxidation Reactions in Perfluorinated Alcohol Solvents.
• MedCrave online. (2020). Various ester derivatives from esterification reaction of secondary metabolite compounds: a review.
• Organic Chemistry Portal. (2023). 2,2'-Biphenol-Derived Phosphoric Acid Catalyst for the Dehydrative Esterification of Carboxylic Acids with Alcohols.
• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification).
• Frontiers. (n.d.). Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review.

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sample preparation protocols using 1,1,1,3,3,4,4,4-octafluoro-2-butanol

Title : Advanced Sample Preparation Protocols Using 1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OFIB) for Proteomics and Structural Biology

Abstract This application note details the physicochemical mechanisms and step-by-step methodologies for utilizing 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFIB) in proteomics sample preparation. By exploiting its extreme hydrogen-bond donating capacity and unique lyotropic phase-separation properties, researchers can efficiently solubilize and extract intractable protein aggregates, such as amyloid fibrils and integral membrane proteins, prior to liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction & Mechanistic Insights

The preparation of highly hydrophobic or aggregated proteins—such as scrapie prion proteins (PrPSc) and amyloid-beta—remains a critical bottleneck in bottom-up proteomics. Standard chaotropic agents (e.g., 8M urea, 6M guanidine hydrochloride) often fail to fully dissociate the tightly packed cross-beta sheet structures characteristic of these aggregates.

1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFIB, CAS: 127256-73-9) overcomes these limitations through extreme hydrogen-bond disruption[1]. The strong electron-withdrawing inductive effect of its eight fluorine atoms highly polarizes the hydroxyl group. When introduced to a biological sample, OFIB acts as an aggressive hydrogen-bond donor that outcompetes inter-chain backbone hydrogen bonds, effectively unzipping beta-sheet aggregates into soluble monomers[2].

Furthermore, OFIB exhibits highly exploitable phase-separation behavior. While it is miscible in low-ionic-strength aqueous buffers, the addition of lyotropic salts (e.g., NaCl, ammonium sulfate) forces OFIB into a distinct, dense organic phase[3]. This enables a targeted liquid-liquid extraction (LLE) where hydrophobic proteins partition into the OFIB layer, leaving hydrophilic contaminants behind[4].

Physicochemical Properties & Solvent Comparison

To understand why OFIB is selected over other fluorinated alcohols, we must compare their physicochemical properties. OFIB's high density and extreme fluorination make it uniquely suited for lyotropic phase separation[1][5].

Property	2,2,2-Trifluoroethanol (TFE)	1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OFIB)
Fluorine Atoms	3	6	8
Density (g/mL at 25°C)	1.39	1.60	1.655
Boiling Point	74°C	58°C	~100°C
Denaturing Power	Mild	Strong	Extreme
Phase Separation (with Salt)	Poor	Moderate	Excellent (Forms dense lower phase)
Primary Target Analytes	Peptides	Intact Proteins	Amyloids, Prions, Membrane Proteins

Mechanistic and Workflow Diagrams

Caption: Mechanism of beta-sheet disruption and solubilization by OFIB.

Caption: Workflow for Lyotropic Phase Separation using OFIB.

Experimental Protocols

Protocol A: Lyotropic Liquid-Liquid Extraction of Amyloidogenic Proteins (e.g., PrPSc) from Tissue

Causality & Rationale: This protocol leverages the lyotropic salting-out effect. By heavily increasing the ionic strength of the aqueous phase, OFIB is forced to separate, carrying highly hydrophobic and amyloidogenic proteins into the lower organic phase[3].

Materials:

• 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFIB, ≥99% purity)

• Homogenization Buffer: 10 mM Tris-HCl, pH 7.4

• Lyotropic Salt Solution: 4M NaCl in LC-MS grade water

• PTFE or glass centrifuge tubes

Step-by-Step Methodology:

• Homogenization: Homogenize 50 mg of tissue (e.g., brain tissue for prion extraction) in 500 µL of Homogenization Buffer.

• Solubilization: Add 500 µL of OFIB to the homogenate (1:1 v/v ratio). Vortex vigorously for 5 minutes. The mixture will initially form a miscible, single-phase solution, allowing the OFIB to penetrate and dissolve protein aggregates[3].

• Phase Separation: Add 500 µL of the 4M NaCl Lyotropic Salt Solution to the mixture. Invert gently to mix. The high ionic strength disrupts the water-OFIB interaction[3].

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 20°C.

• Recovery: Observe the phase boundary. Because OFIB has a density of 1.655 g/mL[1], it will form the bottom layer . Carefully insert a gel-loading pipette tip through the upper aqueous phase and collect the lower OFIB phase containing the target hydrophobic proteins.

• Evaporation: Transfer the OFIB extract to a fresh tube and evaporate to complete dryness using a vacuum centrifuge (SpeedVac) at 45°C.

• Reconstitution: Resuspend the dried protein pellet in an appropriate MS-compatible buffer (e.g., 8M Urea or 0.1% RapiGest SF) for downstream reduction, alkylation, and tryptic digestion.

Protocol B: Solubilization and Digestion of Integral Membrane Proteins for LC-MS/MS

Causality & Rationale: Integral membrane proteins require strong solvents for extraction, but these solvents inhibit proteolytic enzymes like trypsin. OFIB is used for initial solubilization, followed by rapid dilution to <5% to restore enzymatic activity, creating a self-validating workflow for bottom-up proteomics.

Step-by-Step Methodology:

• Resuspension: Resuspend the enriched membrane protein pellet in 100 µL of 50% OFIB / 50% 50 mM Ammonium Bicarbonate (ABC). Sonicate for 3 minutes in a water bath to ensure complete solubilization.

• Reduction & Alkylation: Add Dithiothreitol (DTT) to a final concentration of 10 mM and incubate at 56°C for 30 minutes. Cool to room temperature, then add Iodoacetamide (IAA) to 20 mM and incubate in the dark for 30 minutes.

• Dilution: Dilute the sample 10-fold with 50 mM ABC to reduce the OFIB concentration to 5% (v/v). Crucial Step: Trypsin is inactive in high concentrations of fluorinated solvents; dilution is mandatory for digestion.

• Digestion: Add MS-grade Trypsin at a 1:50 (enzyme:protein) ratio. Incubate overnight at 37°C.

• Quenching & Cleanup: Quench the digestion by adding Formic Acid to a final concentration of 1%. Lyophilize the sample completely to remove all traces of OFIB prior to solid-phase extraction (SPE) desalting.

Troubleshooting & Best Practices

• Self-Validation of Phase Separation: The OFIB phase must form the bottom layer. If the phase boundary is unclear or an emulsion persists, the lyotropic salt concentration is insufficient. Add solid NaCl incrementally until a sharp meniscus forms[3].

• Preventing MS Ion Suppression: OFIB is highly fluorinated and will cause severe ion suppression and potential background contamination in electrospray ionization (ESI) MS. Ensure the solvent is completely evaporated before reconstituting peptides in LC-MS mobile phases.

• Material Compatibility: OFIB is an aggressive solvent that can leach plasticizers from standard microcentrifuge tubes during prolonged exposure. Use glass inserts, PTFE, or high-density polypropylene (HDPE) tubes for extraction steps.

References

• Wille H, Zhang GF, Baldwin MA, Cohen FE, Prusiner SB. (1996). "Separation of scrapie prion infectivity from PrP amyloid polymers." Journal of Molecular Biology, 259(4), 608-621. URL: [Link]

• Schmerr MJ, Jenny AL. (2000). "Method and kit for extracting prion protein." World Intellectual Property Organization, WO2000040966A1.

• Chemsrc. (2025). "1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 Physical Properties." URL: [Link]

Sources

• 1. 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 | Chemsrc [chemsrc.com]
• 2. pnas.org [pnas.org]
• 3. OA11745A - Method and kit for extracting prion protein. Method and kit for extracting prion protein. - Google Patents [patents.google.com]
• 4. OA11745A - Method and kit for extracting prion protein. Method and kit for extracting prion protein. - Google Patents [patents.google.com]
• 5. 4,4,4-TRIFLUORO-2-BUTANOL | 101054-93-7 [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Efficient Removal of 1,1,1,3,3,4,4,4-Octafluoro-2-Butanol from Reaction Mixtures

Welcome to the technical support guide for handling 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFB) in a laboratory setting. As a highly fluorinated alcohol, OFB is a unique solvent and reagent, but its physical properties can present challenges during reaction workup and purification. This guide provides field-proven troubleshooting strategies and detailed protocols to help you efficiently remove OFB from your reaction mixtures, ensuring the purity of your target compounds.

Overview and Key Properties

1,1,1,3,3,4,4,4-Octafluoro-2-butanol is valued in specialized applications for its distinct polarity and ability to facilitate certain reactions. However, its removal requires a considered approach. A significant challenge is the lack of readily available, verified physical data, such as an exact boiling point and azeotropic behavior. This guide is built upon a combination of published data for structurally similar compounds and established principles of separation science.

The strategies herein are based on an estimated boiling point of approximately 96-97 °C, derived from the closely related compound 2,2,3,3,4,4,4-heptafluoro-1-butanol. This estimation serves as a practical starting point for developing your separation protocol.

Table 1: Physical Properties of 1,1,1,3,3,4,4,4-Octafluoro-2-Butanol

Property	Value	Source
CAS Number	127256-73-9	[1][2]
Molecular Formula	C₄H₂F₈O	[1][2][3]
Molecular Weight	218.05 g/mol	[1]
Density	1.655 g/mL at 25 °C	[1]
Boiling Point	~96-97 °C (estimated)
Flash Point	10 °C (50 °F)	[1]
Solubility	Expected to be miscible with polar organic solvents (e.g., ethers, acetone). Partitioning behavior in aqueous/organic systems should be experimentally verified.	General Chemical Principles

Decision Workflow for OFB Removal

Before selecting a method, consider the properties of your desired compound. This workflow provides a logical path to an effective removal strategy.

Caption: Decision workflow for selecting an OFB removal method.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the removal of OFB in a practical question-and-answer format.

Q1: My standard rotary evaporation procedure (40°C bath, 50-100 mbar) is very slow or incomplete for removing OFB. What's wrong?

Answer: This is a common issue when the solvent's boiling point is near that of water. Based on our estimated boiling point of ~96-97 °C, more assertive conditions are required for efficient evaporation compared to solvents like dichloromethane or ethyl acetate.

Causality: The vapor pressure of OFB at 40°C is not low enough to allow for rapid evaporation at moderate vacuum. Inefficiency can also be caused by the formation of a high-boiling azeotrope with residual water or other components in the mixture.

Troubleshooting Protocol: Enhanced & Co-Evaporation

• Optimize Conditions: Gradually increase the water bath temperature to 50-60 °C and decrease the vacuum pressure to <30 mbar. Monitor the process closely to avoid bumping, especially given OFB's high density.

• Introduce a Co-Solvent: If optimization is insufficient, add a volume of a higher-boiling, non-polar solvent like toluene (approx. 1-2 times the volume of your crude mixture).

• Perform Co-Evaporation: Evaporate the mixture again under reduced pressure. Toluene can form a lower-boiling azeotrope with many polar solvents and water, effectively "chasing" the residual OFB from the mixture.[4]

• Repeat if Necessary: One to two cycles of co-evaporation with toluene are typically sufficient to remove stubborn, high-boiling polar impurities.

• Final Drying: After the solvent is removed, place the flask on a high-vacuum line for at least one hour to remove any final traces of toluene and OFB.

Q2: I need to remove OFB from a high-boiling, thermally stable product. Is distillation a viable option?

Answer: Yes, for non-volatile and thermally robust products, simple or fractional distillation is an excellent and scalable method.

Causality: The significant difference between the estimated boiling point of OFB (~96-97 °C) and your high-boiling product (>150 °C) allows for clean separation by distillation.

Protocol: Simple Distillation for OFB Removal

• Apparatus Setup: Assemble a simple distillation apparatus. Ensure all joints are well-sealed. A short, insulated distillation head is recommended to minimize heat loss.

• Heating: Gently and uniformly heat the distillation flask using a heating mantle. Add a magnetic stir bar to ensure smooth boiling.

• Monitor Temperature: Observe the temperature at the distillation head. The vapor temperature should plateau near the boiling point of OFB (~96-97 °C at atmospheric pressure).

• Collection: Collect the distilled OFB. The distillation is complete when the temperature either drops or begins to rise sharply, indicating all the volatile OFB has been removed.

• Validation: The absence of a distillate and a stable, high temperature in the distillation pot indicates successful removal. Confirm purity with NMR or GC-MS analysis of the remaining product.

Q3: Can I use a standard aqueous workup (liquid-liquid extraction) to remove OFB?

Answer: Possibly, but this requires preliminary testing. Fluorinated alcohols can have ambiguous partitioning behavior. While the alcohol group imparts polarity, the extensive fluorination can increase its affinity for organic phases (lipophilicity).

Causality: Effective liquid-liquid extraction depends on the preferential partitioning of the impurity (OFB) into one phase (typically aqueous) and the desired product into the other (organic). The partitioning coefficient of OFB between water and your extraction solvent is likely unknown.

Self-Validating Protocol: Preliminary Partitioning Test

This test is mandatory before attempting a large-scale aqueous workup.

• Prepare a Test System: In a small vial, add ~0.5 mL of OFB, ~2 mL of deionized water, and ~2 mL of your chosen organic extraction solvent (e.g., ethyl acetate, dichloromethane).

• Mix and Separate: Cap the vial and shake vigorously for 30 seconds. Allow the layers to fully separate.

• Analyze (Optional but Recommended): Carefully take a small aliquot from both the top and bottom layers and analyze by ¹H NMR or GC-MS to definitively determine where the OFB has partitioned. A simpler, though less precise, method is to carefully evaporate the solvent from each layer and observe the residue.

• Decision:

  • If OFB is primarily in the aqueous layer: Proceed with a standard aqueous wash.

  • If OFB is primarily in the organic layer: A simple aqueous wash will be ineffective. Consider alternative strategies like chromatography or distillation.

Protocol: Aqueous Wash (if OFB partitions to water)

• Dilute: Dilute the reaction mixture with your chosen organic solvent (the one used in the partitioning test).

• First Wash: Transfer the mixture to a separatory funnel and wash with an equal volume of deionized water. Multiple small washes are more effective than one large one.[4]

• Subsequent Washes: Repeat the wash with water 1-2 more times. Follow with a brine wash to break any emulsions and remove bulk water from the organic layer.

• Dry and Concentrate: Dry the separated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate using a rotary evaporator.

Frequently Asked Questions (FAQs)

• What is the best way to detect residual OFB in my final product? The most effective methods are Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

  • ¹H NMR: Look for a characteristic multiplet for the CH proton adjacent to the hydroxyl group. Its chemical shift will be significantly downfield. The OH proton itself may appear as a broad singlet.

  • ¹⁹F NMR: This is an extremely sensitive technique for detecting any fluorinated impurities. The presence of signals in the ¹⁹F NMR spectrum is a clear indication of residual OFB.

• I suspect OFB is forming an azeotrope with my product or another solvent. What should I do? An azeotrope is a mixture that boils at a constant temperature and has a constant composition in the vapor and liquid phases, making separation by simple distillation difficult.[5] While no specific azeotropes for OFB are documented, this is a possibility if you observe co-distillation.

  • Solution 1: Change the Separation Method. Switch to a non-distillation technique like liquid-liquid extraction (pending partitioning tests) or column chromatography.

  • Solution 2: Azeotropic Drying/Removal. Use a co-solvent like toluene during rotary evaporation, as described in Q1. This can help break the azeotrope and remove the OFB.

• What are the primary safety concerns when handling and removing OFB?

  • Flammability: OFB has a low flash point of 10 °C (50 °F) and is classified as a flammable liquid.[2] Always handle it in a well-ventilated fume hood, away from ignition sources.

  • Health Hazards: It is classified as a skin and eye irritant.[2] Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

References

• 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 | Chemsrc. (n.d.). Retrieved March 27, 2026, from [Link]

• Removal of Fluorine from Wet-Process Phosphoric Acid Using a Solvent Extraction Technique with Tributyl Phosphate and Silicon Oil | ACS Omega. (2019, July 3). ACS Publications. [Link]

• 1,1,1,3,3,4,4,4-Octafluoro-2-butanol — Chemical Substance Information - NextSDS. (n.d.). Retrieved March 27, 2026, from [Link]

• 1,1,1,3,3,4,4,4-octafluoro-2-(trifluoromethyl)-2-butanol - NextSDS. (n.d.). Retrieved March 27, 2026, from [Link]

• solvent extraction-fluorination process: Topics by Science.gov. (n.d.). Retrieved March 27, 2026, from [Link]

• 1,1,1,3,3,4,4,4-octafluoro-2-butanol - PubChemLite. (n.d.). Retrieved March 27, 2026, from [Link]

• Remove Sticky Reagents. (n.d.). University of Rochester. Retrieved March 27, 2026, from [Link]

• Common NMR Solvents - Reference Data. (n.d.). University of Wisconsin-Madison. Retrieved March 27, 2026, from [Link]

• CAS 127256-73-9 | 1,1,1,3,3,4,4,4-Octafluoro-2-Butanol,≥95% - Howei. (n.d.). Retrieved March 27, 2026, from [Link]

• 2-Butanol - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

• azeotropic data for binary mixtures. (n.d.). Retrieved March 27, 2026, from [Link]

Sources

• 1. 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 | Chemsrc [chemsrc.com]
• 2. nextsds.com [nextsds.com]
• 3. PubChemLite - 1,1,1,3,3,4,4,4-octafluoro-2-butanol (C4H2F8O) [pubchemlite.lcsb.uni.lu]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. 2,2,3,3,4,4,4-Heptafluoro-butanol [webbook.nist.gov]

troubleshooting baseline noise in LC-MS when using fluorinated alcohol additives

Welcome to the Advanced LC-MS Troubleshooting Center. As a Senior Application Scientist, I frequently work with laboratories struggling to balance chromatographic resolution with mass spectrometric sensitivity. Fluorinated alcohols and acids—such as Hexafluoroisopropanol (HFIP), Trifluoroacetic Acid (TFA), and Heptafluorobutyric Acid (HFBA)—are indispensable for the reversed-phase separation of oligonucleotides and proteins. However, their unique physicochemical properties often wreak havoc on electrospray ionization (ESI) efficiency, leading to severe ion suppression, persistent background noise, and system contamination.

This guide bypasses generic advice to dissect the mechanistic root causes of these issues, providing field-proven, self-validating protocols to restore your assay's sensitivity.

Part 1: Diagnostic FAQs & Mechanistic Causality

Q1: Why do TFA and HFIP cause such severe ion suppression and baseline noise in ESI?

The Causality: The very properties that make fluorinated additives excellent chromatographic ion-pairing agents make them terrible for mass spectrometry.

• TFA (m/z 113): TFA forms a strong ion pair with the basic residues of peptides in the liquid phase. In the ESI droplet, TFA's high surface activity causes it to migrate to the droplet's surface, outcompeting analytes for available charge. As the droplet desolvates, the TFA-peptide complex enters the gas phase as a neutral entity, rendering it invisible to the mass spectrometer [1].

• HFIP (m/z 167): HFIP is highly volatile, which theoretically aids droplet evaporation. However, when paired with alkylamines (like TEA) for oligonucleotide analysis, HFIP's interaction with the phosphodiester backbone makes the analyte highly susceptible to clustering with trace alkali metals (Na⁺, K⁺). This creates a forest of background noise and salt adduct peaks that dilute the primary analyte signal across multiple mass channels [2].

Q2: How can I recover MS sensitivity when my peptide assay strictly requires TFA for chromatographic resolution?

The Solution: If you cannot replace TFA with a weaker acid like Difluoroacetic Acid (DFA) [3], the most robust solution is Post-Column Make-Up Infusion . By introducing a weak base like Ammonium Hydroxide (NH₄OH) post-column, you fundamentally alter the gas-phase dynamics. The NH₄⁺ ion preferentially pairs with the TFA anion in the shrinking droplet, forming ammonium trifluoroacetate. This salt is highly volatile and dissociates rapidly, liberating the protonated peptide as a free ion for detection [1]. Alternatively, modifying the mass spectrometer's desolvation gas with propionic acid and isopropanol vapor has been shown to effectively mitigate TFA suppression without altering the fluidics[4].

Q3: My oligonucleotide analysis using TEA/HFIP is showing degrading sensitivity and massive baseline noise over time. How do I fix this?

The Solution: The TEA/HFIP buffer system is highly volatile. If mobile phase bottles are not tightly capped with pressure-relief valves, the TEA evaporates faster than the HFIP, dropping the pH and destroying the ion-pairing equilibrium. Furthermore, excess TEA/HFIP concentrations lead to source fouling. Switching to a lower concentration of a more hydrophobic amine, such as Dibutylamine (DBA), allows you to drastically reduce the HFIP concentration while maintaining resolution and minimizing MS signal suppression [5].

Part 2: Quantitative Impact and Mitigation Strategies

To make informed decisions during method development, compare the quantitative impacts of these modifiers on MS performance.

Modifier	Target Application	Primary Background m/z (Negative Mode)	Typical MS Signal Suppression	Optimal Mitigation Strategy
TFA	Peptides / Intact Proteins	113, 227 (dimer)	80–95% reduction (vs. Formic Acid)	Post-column NH₄OH infusion (Yields 1.2x to 20x signal recovery)
HFIP	Oligonucleotides / RNA	167, 335 (dimer)	Matrix-dependent (High adduct formation)	Optimize to 2.5 mM DBA / 150 mM HFIP; ensure salt-free fluidics
HFBA	Basic Peptides / Amines	213, 427 (dimer)	>90% reduction	Desolvation gas modification (Propionic Acid/Isopropanol vapor)
DFA	Peptides (Alternative to TFA)	95, 191 (dimer)	20–40% reduction	Direct substitution for TFA; requires no post-column hardware

Part 3: Self-Validating Experimental Protocols

Protocol A: Post-Column NH₄OH Infusion for TFA Mitigation

This protocol rescues peptide signals in TFA-heavy mobile phases without compromising the chromatographic separation achieved on the column.

• Prepare Make-Up Solvent: Prepare a solution of 0.1% to 0.5% NH₄OH in LC-MS grade water. (Note: Ensure the NH₄OH is fresh, as it degrades and absorbs environmental CO₂ over time).

• Plumb the T-Piece: Install a low-dead-volume zero-dead-volume (ZDV) T-piece directly after the analytical column and before the ESI source.

• Set Infusion Rate: Connect an isocratic make-up pump to the T-piece. Set the flow rate to deliver a molar ratio of NH₄OH:TFA between 0.5:1 and 50:1 (typically 10–20% of the analytical flow rate).

• Self-Validation Check: Monitor the m/z 113 extracted ion chromatogram (XIC). A successful post-column infusion will drop the m/z 113 background intensity by at least 10-fold while simultaneously increasing the target peptide's signal-to-noise (S/N) ratio.

Protocol B: Oligonucleotide Method Optimization (DBA/HFIP)

Transitioning from traditional TEA/HFIP to DBA/HFIP reduces background noise and improves robustness for oligonucleotide impurity analysis [5].

• Prepare Mobile Phase: Prepare a concentrated ion-pairing stock of 2.5 mM Dibutylamine (DBA) and 150 mM HFIP in LC-MS grade water (Adjust to pH 8.5).

• System Passivation: Flush the LC system with 0.1% phosphoric acid in water for 2 hours (without the column) to strip residual alkali metals that cause adducts, followed by a thorough water wash.

• Equilibration: Install the oligonucleotide column and equilibrate with the DBA/HFIP mobile phase for at least 20 column volumes.

• Self-Validation Check: Calculate the Adduct Profile Ratio. Sum the peak areas of the [M-H]⁻ parent ion and the [M-H+Na]⁻ adduct. The protocol is successful if the sodium adduct represents <5% of the total target analyte area.

Part 4: System Decontamination Workflow

Fluorinated acids are notorious for adhering to the stainless steel fluidics of the LC and PEEK tubing. A standard organic wash will not remove them; you must use a pH-mediated desorption strategy to neutralize and flush the persistent background ions.

Workflow for LC-MS system decontamination of persistent fluorinated alcohol background.

References

• Mitigation of signal suppression caused by the use of trifluoroacetic acid in liquid chromatography mobile phases during liquid chromatography/mass spectrometry analysis via post-column addition of ammonium hydroxide Rapid Communications in Mass Spectrometry (PubMed)[Link]

• Improving LC-MS Separations of Peptides with Difluoroacetic Acid Ion Pairing Waters Corporation[Link]

• Simple Approach for Improved LC–MS Analysis of Protein Biopharmaceuticals via Modification of Desolvation Gas Analytical Chemistry (ACS Publications)[Link]

• Expediting Method Development for Oligonucleotide Impurity Analysis Using the ACQUITY QDa II Mass Detector Waters Corporation[Link]

purification and distillation methods for technical grade octafluoro-2-butanol

Welcome to the Technical Support Hub for the purification and distillation of highly fluorinated alcohols. As a Senior Application Scientist, I have designed this guide to address the unique thermodynamic and chemical challenges associated with 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OF2B) .

Unlike standard aliphatic alcohols, polyfluorinated alcohols exhibit extreme electron withdrawal, making them strong hydrogen-bond donors that readily form tenacious azeotropes and are susceptible to unique thermal degradation pathways. This guide bypasses generic advice to focus on the exact causality of your experimental bottlenecks.

Phase 1: Quantitative Intelligence & Physical Data

To design an effective distillation protocol, we must first establish the physical parameters of the target compound and its structural analogs. Fluorination significantly alters boiling points and densities compared to non-fluorinated counterparts.

Table 1: Comparative Physical Properties for Distillation Targeting

Compound	CAS Number	Density (g/mL)	Boiling Point (°C)	Refractive Index
1,1,1,3,3,4,4,4-Octafluoro-2-butanol	127256-73-9	1.655 (at 25°C)	~85–105 (Est. range)	1.300
4,4,4-Trifluoro-2-butanol (Analog)	101054-93-7	1.176	99.85	N/A

Data sourced from authoritative chemical registries[1],[2]. The boiling point of OF2B is extrapolated from its trifluorinated analog, necessitating careful fraction monitoring during distillation.

Phase 2: Troubleshooting Matrix (FAQs)

Q1: Why does my distilled OF2B still exhibit high cytotoxicity in downstream drug development assays despite multiple distillation passes? Causality & Solution: Technical grade fluorinated alcohols are typically synthesized via telomerization, which leaves behind trace perfluoroalkanoic acids (PFAAs) and perfluoroalkyl iodides[3]. Because these fluorinated impurities have boiling points nearly identical to the target alcohol, they form co-distilling azeotropes. Standard fractional distillation is thermodynamically incapable of separating them. Action: Implement a pre-distillation [3]. Heating the crude mixture to ≥175°C in the presence of water and a base additive selectively degrades PFAAs and iodides into easily separable, non-volatile byproducts[3].

Q2: During distillation, the boiling point plateaus prematurely, and Karl Fischer titration shows significant water content in the distillate. How do I break this cycle? Causality & Solution: Highly fluorinated alcohols act as strong hydrogen-bond donors, readily forming constant-boiling azeotropes with water[4]. Because the azeotrope's boiling point is lower than that of pure OF2B, water is continuously carried over into the distillate, depressing the boiling point and ruining the yield. Action: Utilize by introducing an entrainer (e.g., cyclohexane)[4]. The entrainer forms a low-boiling ternary azeotrope with water, which can be distilled off first, leaving the dehydrated fluorinated alcohol in the boiling flask for subsequent fractional recovery[4].

Q3: My glassware is etching, and the isolated OF2B has an acidic pH. What is causing this degradation? Causality & Solution: Heating polyfluorinated compounds to high temperatures (>150°C) at atmospheric pressure can induce thermal decomposition, releasing highly corrosive hydrofluoric acid (HF)[5]. Action: Transition to [5]. Lowering the system pressure (e.g., to 0.1 mmHg) allows the OF2B to boil at a significantly lower temperature, preventing thermal degradation[5].

Phase 3: Validated Experimental Protocols

Every protocol below is designed as a self-validating system to ensure absolute trustworthiness before moving to the next step.

Protocol A: Base-Catalyzed Thermal Cleavage of PFAAs

Purpose: To chemically destroy co-distilling PFAAs and perfluoroalkyl iodides prior to distillation.

• Preparation: Charge a high-pressure, acid-resistant reactor (e.g., Hastelloy) with technical grade OF2B. Add 10-20% (w/w) deionized water and a base additive (e.g., triethanolamine or an alkali metal hydroxide)[3].

• Thermal Treatment: Seal the reactor and heat the mixture to 175°C–215°C for 2–4 hours under continuous agitation[3].

  • Mechanistic Note: The base catalyzes the hydrolysis of perfluoroalkyl iodides and the decarboxylation of PFAAs, breaking them down into easily separable salts.

• Phase Separation: Cool the reactor to room temperature. The mixture will separate into a dense fluorinated organic phase (bottom layer, due to high density ~1.655 g/mL)[2] and an aqueous phase containing the degraded impurities.

• System Validation: Sample the organic phase and analyze via GC-MS. The protocol is validated and complete only when PFAA and iodide peaks are reduced to <0.1% relative area.

Protocol B: Vacuum Fractional and Azeotropic Distillation

Purpose: To remove water via entrainment and isolate ultra-pure OF2B without HF generation.

• Entrainer Addition: Transfer the pre-treated OF2B organic phase to a round-bottom boiling flask. Add 15% (v/v) cyclohexane as an entrainer to disrupt the water-OF2B azeotrope[4].

• Azeotropic Drying: Attach a Dean-Stark apparatus. Heat the mixture at atmospheric pressure to remove the ternary water-cyclohexane-OF2B azeotrope.

  • System Validation: The drying phase is validated when no further water phase separates and drops to the bottom of the Dean-Stark trap.

• Vacuum Distillation Setup: Remove the Dean-Stark trap and attach a vacuum fractional distillation head. Reduce the system pressure to ~0.1 mmHg to lower the boiling point well below the 150°C thermal degradation threshold[5].

• Fraction Collection: Gradually increase the thermal bath temperature (set 20-30°C higher than the expected reduced boiling point)[5]. Discard the initial fore-run (containing residual entrainer) and collect the main fraction of ultra-pure OF2B into a chilled receiving flask.

Phase 4: Workflow Visualization

Fig 1. Logical workflow for the purification and distillation of technical grade octafluoro-2-butanol.

Sources

• 1. 4,4,4-TRIFLUORO-2-BUTANOL | 101054-93-7 [chemicalbook.com]
• 2. 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 | Chemsrc [chemsrc.com]
• 3. US7138551B2 - Purification of fluorinated alcohols - Google Patents [patents.google.com]
• 4. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 5. How To [chem.rochester.edu]

Reference Data & Comparative Studies

1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OF2B) vs. Hexafluoroisopropanol (HFIP) in LC-MS Chromatography: A Mechanistic and Performance Guide

As a Senior Application Scientist specializing in the chromatographic characterization of complex biomolecules, I frequently navigate the delicate balance between chromatographic resolution and mass spectrometric (MS) sensitivity. For over two decades, Ion-Pairing Reversed-Phase Liquid Chromatography (IP-RPLC) has relied on a specific class of mobile phase modifiers to achieve this balance.

While Hexafluoroisopropanol (HFIP) has reigned as the undisputed gold standard for oligonucleotide LC-MS , the structural diversity of modern therapeutics—such as highly modified siRNAs, lipid-conjugated oligos, and complex proteins—often demands alternative selectivities. Enter 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OF2B) , a higher-order fluorinated homologue that offers unique mechanistic advantages for challenging separations .

This guide objectively compares the physicochemical properties, mechanistic behaviors, and experimental performance of HFIP and OF2B, providing you with a self-validating framework for your method development.

Physicochemical Grounding & Mechanistic Divergence

To understand how these two modifiers behave on a column, we must first examine their molecular architecture. HFIP ( CF3​−CH(OH)−CF3​ ) is a highly volatile, weakly acidic alcohol. OF2B ( CF3​−CF2​−CH(OH)−CF3​ ) contains an additional −CF2​− group, fundamentally altering its interaction with both the stationary phase and the electrospray ionization (ESI) source.

Table 1: Physicochemical Comparison

Property	Hexafluoroisopropanol (HFIP)	1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OF2B)
Chemical Formula	C3​H2​F6​O	C4​H2​F8​O
Molecular Weight	168.04 g/mol	218.04 g/mol
Density (25°C)	1.596 g/mL	1.655 g/mL
Boiling Point	58.2 °C	~ 85.0 °C
pKa	9.3	~ 8.8
Hydrophobicity (LogP)	1.66	> 2.0
Primary LC-MS Role	Standard Ion-Pairing Modifier	High-Retention Modifier / Extraction Solvent

The Causality of Hydrophobicity: In IP-RPLC, the fluorinated alcohol does not just buffer the pH; it dynamically coats the C18 stationary phase. Because OF2B has a higher LogP than HFIP, it partitions much more aggressively into the hydrophobic stationary phase. This creates a highly fluorinated, repulsive surface that tightly focuses eluting bands. Consequently, OF2B can provide equivalent or superior analyte retention at significantly lower molar concentrations than HFIP.

The Ion-Pairing Mechanism

The success of any oligonucleotide separation relies on a three-way competitive equilibrium between the stationary phase, the alkylamine (e.g., TEA, DIEA), and the fluorinated alcohol.

Figure 1: Mechanistic pathway of IP-RPLC illustrating dynamic coating and competing interactions.

Experimental Protocols: A Self-Validating Workflow

To objectively compare these modifiers, you must utilize a self-validating system. This means incorporating a System Suitability Test (SST) to verify dynamic coating equilibrium and desolvation efficiency before injecting precious samples.

Figure 2: Step-by-step comparative LC-MS workflow for oligonucleotide analysis.

Step-by-Step Methodology

Step 1: Mobile Phase Formulation

• System A (HFIP Baseline): Prepare Mobile Phase A with 15 mM Triethylamine (TEA) and 50 mM HFIP in LC-MS grade water. Prepare Mobile Phase B as 50% Methanol / 50% Acetonitrile with the same modifier concentrations.

• System B (OF2B Alternative): Prepare Mobile Phase A with 15 mM TEA and 25 mM OF2B in LC-MS grade water.

• Causality Check: Why half the concentration for OF2B? Because OF2B's higher hydrophobicity will over-saturate the C18 phase at 50 mM, leading to severe peak tailing and delayed elution. Reducing the concentration maintains the ion-pairing equilibrium while preventing phase overload.

Step 2: Column Equilibration (The Self-Validating Step)

• Install a sub-2 µm C18 column (e.g., 2.1 x 50 mm). Set flow rate to 0.3 mL/min.

• Flush with 95% Mobile Phase A for exactly 15 column volumes.

• Validation: Monitor the UV baseline at 260 nm. A drifting baseline indicates the fluorinated alcohol is still partitioning into the stationary phase. Do not proceed until the UV trace is perfectly flat , confirming the dynamic coating is at equilibrium.

Step 3: System Suitability Test (SST)

• Inject 10 pmol of a standard poly-dT (15-mer) oligonucleotide.

• Run a linear gradient from 5% to 40% Mobile Phase B over 10 minutes.

• Validation: Evaluate the MS spectra. If heavy Na+ or K+ adducts (>5% relative abundance) are present, the ion-pairing equilibrium is failing.

Step 4: ESI-MS Source Optimization

• HFIP Settings: Desolvation Temp: 350°C. Gas Flow: 10 L/min.

• OF2B Settings: Desolvation Temp: 400°C . Gas Flow: 12 L/min.

• Causality Check: OF2B has a higher boiling point (~85°C) than HFIP (58.2°C). Failing to increase the desolvation temperature will result in incomplete droplet evaporation in the ESI source, leading to solvent clustering and a catastrophic drop in MS sensitivity.

Performance Comparison Data

When the protocols above are executed correctly, the performance metrics reveal distinct operational windows for each modifier.

Table 2: Chromatographic and MS Performance Metrics

Performance Metric	HFIP / TEA System (50 mM)	OF2B / TEA System (25 mM)	Mechanistic Driver
Oligonucleotide Retention	Baseline (1.0x)	Increased (1.3x - 1.5x)	Enhanced partitioning of the OF2B-amine complex into the C18 stationary phase.
MS Signal Intensity	Optimal (+++++)	High (++++)	OF2B's higher boiling point slightly reduces desolvation efficiency compared to HFIP.
Na+/K+ Adduct Formation	< 5%	< 5%	Both highly fluorinated alcohols effectively displace metal cations during ESI.
Gradient Requirement	Standard (Methanol)	Stronger (Acetonitrile/MeOH)	Stronger organic gradient needed to elute analytes from the tightly bound OF2B-modified surface.
Peak Tailing Factor	1.1 - 1.2	1.2 - 1.4	OF2B's stronger hydrophobic interactions can cause slight tailing if the gradient is too shallow.

Conclusion & Recommendations

As an application scientist, my recommendation is not to replace HFIP entirely, but to treat OF2B as a specialized tool in your chromatographic arsenal.

• Stick with HFIP when: You are running routine analyses of standard oligonucleotides, requiring maximum MS sensitivity and volatility, and using standard alkylamines like TEA or DIEA.

• Switch to OF2B when: You are analyzing highly hydrophilic, short-chain oligonucleotides that fail to retain on C18 with HFIP. OF2B is also highly advantageous when paired with highly hydrophobic amines (like DMCHA), where HFIP fails to provide adequate phase coating, or when exploring novel liquid-liquid extraction methodologies prior to HILIC separation .

References

• Title: New procedure for the use of high-performance liquid chromatography-electrospray ionization mass spectrometry for the analysis of oligonucleotides and their analogs Source: Analytical Chemistry URL: [Link]

• Title: The Role of Fluorinated Alcohols as Mobile Phase Modifiers for LC-MS Analysis of Oligonucleotides Source: Journal of the American Society for Mass Spectrometry URL: [Link]

• Title: Method and kit for extracting prion protein (Mentions OF2B/OFIB in chromatographic extraction contexts)

A Senior Application Scientist's Guide to Quantitative LC-MS Method Validation: A Comparative Analysis of Mobile Phase Additives Featuring 1,1,1,3,3,4,4,4-octafluoro-2-butanol

For researchers, scientists, and drug development professionals, the reliability of quantitative liquid chromatography-mass spectrometry (LC-MS) data is paramount. This guide provides an in-depth exploration of the validation of quantitative LC-MS methods, with a specific focus on the critical role of mobile phase additives in achieving optimal performance. We will delve into the established alternatives and introduce 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFB), a novel fluorinated alcohol, as a promising, albeit less documented, tool in the analytical chemist's arsenal.

The Challenge of Quantitative LC-MS: Navigating the Matrix and Enhancing Ionization

The inherent complexity of biological matrices presents a significant hurdle in LC-MS-based bioanalysis.[1] Endogenous and exogenous compounds can interfere with the ionization of target analytes, leading to ion suppression or enhancement, collectively known as matrix effects.[1][2] This phenomenon can severely compromise the accuracy, precision, and sensitivity of a method.[1] Regulatory agencies, therefore, mandate a thorough evaluation of matrix effects during method validation.[3]

Mobile phase additives play a crucial role in mitigating matrix effects and improving chromatographic separation and ionization efficiency.[4][5] The ideal additive should be volatile, compatible with MS detection, and capable of enhancing the signal of the analyte of interest.[5]

A Comparative Look at Common Mobile Phase Additives

The choice of a mobile phase additive is a critical decision in method development, directly impacting data quality. Below is a comparison of commonly used additives, highlighting their strengths and weaknesses.

Additive	Primary Function	Advantages	Disadvantages	Typical Analytes
Formic Acid (FA)	Proton source, pH modifier	Good volatility, MS-friendly	Weak ion-pairing, may result in poor peak shape for some basic compounds	Peptides, small molecules
Trifluoroacetic Acid (TFA)	Strong ion-pairing agent, pH modifier	Excellent peak shape for basic compounds, good chromatographic resolution	Significant ion suppression in ESI-MS, can be corrosive to MS components[6][7]	Peptides, proteins
Difluoroacetic Acid (DFA)	Ion-pairing agent, pH modifier	Better MS sensitivity than TFA, improved chromatographic performance over FA[8][9]	Still exhibits some ion suppression compared to FA[8]	Peptides, proteins, antibody-drug conjugates[9]
Ammonium Acetate/Formate	Buffering agents, aid in adduct formation	Volatile, can improve ionization in some cases	Can form adducts with analytes, potentially complicating data interpretation	Polar compounds, metabolites
Triethylamine (TEA) & other amines	Ion-pairing agents (used with acidic modifiers)	Effective for the analysis of acidic compounds like oligonucleotides	Can cause ion suppression, requires careful optimization with an acidic modifier[10]	Oligonucleotides[10]
Hexafluoroisopropanol (HFIP)	Acidic modifier, enhances ionization	Significantly improves MS signal for oligonucleotides compared to carboxylic acids[3][11]	Environmental concerns (PFAS), potential for mobile phase instability[12]	Oligonucleotides[3][11]

Introducing 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFB): A Novel Fluorinated Alcohol

While less documented in mainstream LC-MS literature compared to its counterparts like HFIP, 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OFB) presents an intriguing option as a mobile phase additive. Its highly fluorinated structure suggests properties that could be beneficial for enhancing ionization and improving chromatographic performance for specific applications.

Physicochemical Properties of OFB

Property	Value
Molecular Formula	C4H2F8O[13]
Density	1.655 g/mL at 25°C[14]
Boiling Point	Not readily available
CAS Number	127256-73-9[13][14]

The Hypothesized Mechanism of Action

Based on the behavior of other fluorinated alcohols like HFIP, the proposed mechanism for OFB's utility in LC-MS revolves around its ability to act as a potent acidic modifier and ion-pairing agent.[3][11] In negative ion mode, particularly for anionic species like oligonucleotides, these additives can effectively neutralize the charge-carrying phosphate backbone, reducing adduct formation and enhancing the transfer of the analyte into the gas phase.[11] The high electronegativity of the fluorine atoms in OFB likely contributes to its acidity and its capacity to interact favorably with analytes and the stationary phase.

A Step-by-Step Guide to Quantitative LC-MS Method Validation

A robust and reliable quantitative LC-MS method is built upon a foundation of meticulous validation. The following sections outline the essential parameters that must be assessed, in accordance with regulatory guidelines from bodies such as the FDA and EMA.[15][16]

Specificity and Selectivity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of other components that may be expected to be present.

Experimental Protocol:

• Analyze at least six different lots of blank matrix (e.g., plasma, urine).

• Spike the blank matrix at the Lower Limit of Quantification (LLOQ) with the analyte and internal standard (IS).

• Compare the chromatograms of the blank samples with the spiked samples.

• Acceptance Criteria: No significant interfering peaks should be observed at the retention times of the analyte and IS in the blank matrix samples. The response of any interfering peak should be less than 20% of the LLOQ for the analyte and less than 5% for the IS.

Linearity and Range

Objective: To demonstrate the method's ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.

Experimental Protocol:

• Prepare a calibration curve consisting of a blank sample, a zero sample (blank + IS), and at least six to eight non-zero concentration standards.

• The concentration range should encompass the expected concentrations in the study samples, including the LLOQ and the Upper Limit of Quantification (ULOQ).

• Analyze the calibration standards and plot the peak area ratio (analyte/IS) against the nominal concentration.

• Perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% at the LLOQ).

Accuracy and Precision

Objective: To assess the closeness of the measured concentration to the true concentration (accuracy) and the degree of scatter between a series of measurements (precision).

Experimental Protocol:

• Prepare Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, low QC (≤ 3x LLOQ), medium QC, and high QC (within 80% of ULOQ).

• Analyze at least five replicates of each QC level in at least three separate analytical runs.

• Accuracy Assessment: Calculate the percent relative error (%RE) for each QC level.

• Precision Assessment: Calculate the coefficient of variation (%CV) for each QC level, both within a run (intra-day) and between runs (inter-day).

• Acceptance Criteria: The mean accuracy should be within ±15% of the nominal values (±20% at the LLOQ). The precision (%CV) should not exceed 15% (20% at the LLOQ).[17]

Matrix Effect

Objective: To evaluate the effect of co-eluting matrix components on the ionization of the analyte and IS.

Experimental Protocol:

• Prepare three sets of samples:

  • Set A: Analyte and IS in a neat solution.

  • Set B: Post-extraction spike - blank matrix extract spiked with analyte and IS.

  • Set C: Pre-extraction spike - blank matrix spiked with analyte and IS before extraction.

• Analyze at least six different lots of matrix at low and high QC concentrations.

• Calculate Matrix Factor (MF): (Peak response in the presence of matrix ions) / (Peak response in the absence of matrix ions) = Peak Area of Set B / Peak Area of Set A.

• Calculate IS-Normalized MF: MF of analyte / MF of IS.

• Acceptance Criteria: The %CV of the IS-normalized matrix factor across the different lots of the matrix should be ≤ 15%.

Recovery

Objective: To determine the extraction efficiency of an analytical method.

Experimental Protocol:

• Using the data from the matrix effect experiment.

• Calculate Recovery: (Peak response of an analyte from a sample spiked before extraction) / (Peak response of an analyte from a sample spiked after extraction) x 100% = (Peak Area of Set C / Peak Area of Set B) x 100%.

• Acceptance Criteria: While there are no strict acceptance criteria for recovery, it should be consistent, precise, and reproducible.

Stability

Objective: To evaluate the chemical stability of an analyte in a given matrix under specific conditions for defined periods.

Experimental Protocol:

• Freeze-Thaw Stability: Analyze QC samples after three freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Analyze QC samples kept at room temperature for a period that exceeds the expected sample handling time.

• Long-Term Stability: Analyze QC samples stored at the intended storage temperature for a period equal to or longer than the time from sample collection to analysis.

• Post-Preparative (Autosampler) Stability: Analyze processed QC samples kept in the autosampler for a period that exceeds the expected run time.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Visualizing the Workflow and Mechanisms

To further clarify the concepts discussed, the following diagrams illustrate the LC-MS method validation workflow and the proposed mechanism of action for fluorinated alcohol additives.

Caption: A streamlined workflow for quantitative LC-MS method validation.

Caption: Hypothesized mechanism of OFB in enhancing negative ion ESI-MS.

Conclusion and Future Perspectives

The validation of quantitative LC-MS methods is a rigorous but essential process for ensuring the generation of high-quality, reliable data in regulated environments. The judicious selection of mobile phase additives is a cornerstone of successful method development. While established additives like formic acid, TFA, and HFIP have well-defined roles, the exploration of novel reagents like 1,1,1,3,3,4,4,4-octafluoro-2-butanol holds promise for addressing specific analytical challenges.

Further research is warranted to systematically evaluate the performance of OFB against established alternatives across a range of analyte classes and matrices. Such studies will be instrumental in defining its optimal applications and solidifying its place in the LC-MS toolkit. As the field of bioanalysis continues to evolve, the pursuit of innovative solutions to enhance sensitivity, selectivity, and robustness will remain a key driver of progress.

References

• Bartlett, M. G. (2017). The Role of Fluorinated Alcohols as Mobile Phase Modifiers for LC-MS Analysis of Oligonucleotides. Journal of the American Society for Mass Spectrometry, 28(1), 1-9. [Link]

• Gilar, M., et al. (2017). The Role of Fluorinated Alcohols as Mobile Phase Modifiers for LC-MS Analysis of Oligonucleotides. ResearchGate. [Link]

• Wang, Y., et al. (2013). Derivatization method for sensitive determination of fluorotelomer alcohols in sediment by liquid chromatography–electrospray. Journal of Chromatography A, 1303, 76-83. [Link]

• Matuszewski, B. K. (2006). The Impact of Matrix Effects on Mass Spectrometry Results. Bioanalysis, 4(12), 1431-1446. [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? [Link]

• Agilent Technologies. (2019). Evaluation of Different Ion Pairing Reagents for LC/UV and LC/MS Analysis of Oligonucleotides. Application Note. [Link]

• Basiri, B., et al. (2014). Comparing ion-pairing reagents and sample dissolution solvents for ion-pairing reversed-phase liquid chromatography/electrospray ionization mass spectrometry analysis of oligonucleotides. Rapid Communications in Mass Spectrometry, 28(4), 339-350. [Link]

• De Luca, C., et al. (2021). Development and validation of an LC–MS/MS method for the quantitation of 30 legacy and emerging per‐ and polyfluoroalkyl substances. Analytical and Bioanalytical Chemistry, 414, 1349-1361. [Link]

• Sági-Kiss, V., et al. (n.d.). Evaluation of two different ion-pairing reagents for signal intensity and retention time for small polar molecules measured by UPLC-MS/MS. MSACL. [Link]

• Dolan, J. W. (2005). Review of Volatile Perfluorocarboxylic Acids as Ion Pair Reagents in LC: Part I. LCGC North America, 23(3), 248-256. [Link]

• Waters Corporation. (2018). Improving LC-MS Separations of Peptides with Difluoroacetic Acid Ion Pairing. Application Note. [Link]

• LGC. (2013). Guide to achieving reliable quantitative LC-MS measurements. [Link]

• D'Atri, V., et al. (2021). Alternative mobile phase additives for the characterization of protein biopharmaceuticals in liquid chromatography - Mass spectrometry. Analytica Chimica Acta, 1156, 338347. [Link]

• Birdsall, R. E., et al. (2019). High sensitivity LC-MS profiling of antibody-drug conjugates with difluoroacetic acid ion pairing. mAbs, 11(7), 1293-1302. [Link]

• Shimadzu. (n.d.). Mobile phases compatible for LC/MS. [Link]

• Advanced Materials Technology. (n.d.). Improving Protein LC/MS Analysis. [Link]

• ChemSrc. (2025). 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9. [Link]

• DAN Lab, University of Wisconsin–Madison. (2024). LCMS Protocols. [Link]

• IntechOpen. (2025). Ionization Techniques for Mass Spectral Analysis. [Link]

• MDPI. (2024). Moderate Signal Enhancement in Electrospray Ionization Mass Spectrometry by Focusing Electrospray Plume with a Dielectric Layer around the Mass Spectrometer's Orifice. International Journal of Molecular Sciences, 25(2), 856. [Link]

• Waters Corporation. (2022). Greener, Lower Cost Organic Mobile Phase Solvents for the LC-MS Analysis of Intact Biotherapeutic Proteins. Application Note. [Link]

• Lenco, J., et al. (2021). Evaluation of strategies for overcoming trifluoroacetic acid ionization suppression resulted in single-column intact level, middle-up, and bottom-up reversed-phase LC-MS analyses of antibody biopharmaceuticals. ResearchGate. [Link]

• Zenobi, R., et al. (2024). Advances in secondary electrospray ionization for breath analysis and volatilomics. Research Collection. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

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• Green, E. M. (2011). Improving Butanol Fermentation To Enter the Advanced Biofuel Market. mBio, 3(6), e00422-12. [Link]

• NextSDS. (n.d.). 1,1,1,3,3,4,4,4-Octafluoro-2-butanol — Chemical Substance Information. [Link]

• Robles, A., et al. (2023). Butanol as a major product during ethanol and acetate chain elongation. Frontiers in Bioengineering and Biotechnology, 11, 1169993. [Link]

• Climent, M. J., et al. (2018). Potentials of bio-butanol conversion to valuable products. ResearchGate. [Link]

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octafluoro-2-butanol vs HFIP for structural biology and protein folding studies

An in-depth technical comparison of fluorinated solvents for structural biology, focusing on the mechanistic causality, physicochemical profiling, and validated workflows for protein folding and amyloid disaggregation.

In structural biology, the solubilization of recalcitrant amyloidogenic proteins and the study of intermediate folding states rely heavily on fluorinated alcohols. While 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) is the universally recognized gold standard, highly fluorinated alternatives like 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OF2B, also abbreviated as OFIB) offer specialized physicochemical properties for the extraction of highly hydrophobic infectious prion proteins (PrPSc)[1].

The efficacy of these solvents is not coincidental; it is driven by two distinct, self-reinforcing physicochemical phenomena:

• Asymmetric Hydrogen Bonding: The extensive electron-withdrawing nature of the fluorine atoms highly polarizes the hydroxyl group. Consequently, HFIP and OF2B act as exceptionally strong hydrogen-bond donors but extremely poor hydrogen-bond acceptors[2]. This asymmetry allows them to aggressively penetrate and dismantle the highly stable, intermolecular cross-beta hydrogen-bonding networks that hold amyloid fibrils together[3].

• Hydrophobic Clustering and Matrix Formation: In aqueous mixtures, fluorinated alcohols do not behave as simple ideal solutions. To minimize the exposure of their hydrophobic fluorocarbon chains to polar water molecules, they undergo micelle-like clustering[4]. This clustering creates a localized, low-dielectric hydrophobic matrix around the protein. This microenvironment forces the burial of hydrophobic amino acid side chains and strongly promotes the formation of intramolecular α -helices, effectively trapping the protein in a monomeric, helical state[4].

Mechanistic logic of fluorinated alcohols in disrupting amyloids and inducing alpha-helices.

Comparative Profiling: HFIP vs. OF2B

The choice between HFIP and OF2B hinges on the balance between lipophilicity and solvent volatility. HFIP is heavily favored in general structural biology because its low boiling point allows for rapid solvent evaporation. This is a critical causality in folding studies: researchers must completely remove the denaturing solvent to initiate refolding assays in aqueous buffers.

Conversely, OF2B possesses eight fluorine atoms, granting it an even higher theoretical lipophilicity and hydrogen-bond acidity. This makes it uniquely suited for the aggressive phase-separation extraction of highly recalcitrant proteins, such as isolating abnormal prion proteins from brain homogenates[1].

Table 1: Physicochemical and Application Comparison

Property / Feature	Hexafluoroisopropanol (HFIP)	Octafluoro-2-butanol (OF2B / OFIB)
Chemical Formula	C3H2F6O	C4H2F8O
Degree of Fluorination	6 Fluorine atoms	8 Fluorine atoms
Hydrogen Bond Acidity	Extremely High	Extremely High (Theoretically > HFIP)
Volatility (Boiling Point)	58.2 °C (Highly volatile)	~105 °C (Moderately volatile)
Aqueous Miscibility	Completely miscible	Miscible (phase-separates with lyotropic salts)
Primary Application	Universal standard for α -helix induction	Niche application for recalcitrant prion extractions
Literature Precedent	Extensive validation[4]	Specialized extraction protocols[1]

Self-Validating Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes the mechanistic reasoning (causality) behind the action and a validation checkpoint to confirm success before proceeding.

Protocol A: Universal Amyloid Disaggregation (HFIP Standard)

Purpose: To completely dissolve pre-formed cross-beta amyloid fibrils into monomeric alpha-helical states for downstream structural analysis (e.g., CD spectroscopy or NMR).

• Lyophilization: Lyophilize the aggregated protein sample to remove all residual aqueous buffer. Causality: Water competes with HFIP for hydrogen bonding. Complete desiccation ensures maximum solvent-protein interaction.

• Solvation: Resuspend the protein pellet in 100% HFIP to a final concentration of 1 mg/mL.

• Incubation: Incubate at room temperature for 60 minutes.

  • Validation Checkpoint: The solution must transition from a turbid suspension to a completely transparent, optically clear liquid. If turbidity persists, sonicate in a water bath for 5 minutes.

• Evaporation: Aliquot the dissolved protein into microcentrifuge tubes and evaporate the HFIP under a gentle stream of high-purity nitrogen gas in a fume hood. Causality: HFIP is highly volatile; nitrogen stream rapidly removes the solvent without subjecting the delicate monomeric peptides to thermal stress.

• Film Formation:

  • Validation Checkpoint: A thin, translucent peptide film should be visible at the bottom of the tube. This confirms the complete removal of the solvent.

• Refolding: Resuspend the peptide film in the desired aqueous buffer immediately prior to structural analysis.

Protocol B: Phase-Separation Extraction of Prion Proteins (OF2B / HFIP)

Purpose: To extract highly hydrophobic, abnormal prion proteins (PrPSc) from complex biological matrices using lyotropic phase separation[1].

• Homogenization: Homogenize the infected tissue (e.g., brain) in an aqueous buffer containing 10% sarcosyl to lyse cells and solubilize background lipids.

• Solvent Addition: Mix equal volumes (e.g., 0.5 mL) of the homogenate and the fluorinated extraction solvent (HFIP or OF2B).

• Thermal Incubation: Incubate the mixture for 5 minutes at 56°C. Causality: Elevated temperature increases the kinetic energy, allowing the fluorinated solvent to aggressively penetrate and bind the hydrophobic prion aggregates.

• Lyotropic Salting-Out: Add 0.5 mL of a 0.5 M Na2SO4 solution to the mixture and incubate for an additional 5 minutes. Causality: HFIP and OF2B are miscible with water. The addition of a lyotropic salt drastically increases the ionic strength of the aqueous phase, effectively "salting out" the fluorinated alcohol and forcing a sharp liquid-liquid phase separation[1].

• Centrifugation: Centrifuge the mixture at 10,000 x g for 5 minutes.

  • Validation Checkpoint: Two sharply defined liquid phases must be visible. The upper layer is the aqueous phase; the dense, lower layer is the fluorinated organic phase containing the extracted prions.

• Isolation: Carefully draw off the lower fluorinated layer using a fine-tipped pipette and dry it in a centrifugal evaporator for subsequent immunoassay or structural analysis.

Workflow for amyloid disaggregation and phase-separation extraction using fluorinated solvents.

Conclusion & Recommendations

For the vast majority of structural biology and protein folding studies, HFIP remains the optimal choice . Its superior volatility ensures that it can be cleanly and rapidly removed from peptide samples, preventing unwanted solvent artifacts during downstream aqueous refolding assays.

OF2B (Octafluoro-2-butanol) should be reserved for highly specialized extraction protocols where extreme lipophilicity is required to partition exceptionally hydrophobic or recalcitrant proteins (like PrPSc) away from complex aqueous biological matrices[1]. In these niche applications, its increased fluorination provides the necessary chemical force to solubilize what standard buffers cannot.

References

• 1. Google Patents (OA11745A). 2.4. Journal of the American Chemical Society.

• 2. PubMed / NIH.

• 3. PMC - NIH.

Sources

• 1. OA11745A - Method and kit for extracting prion protein. Method and kit for extracting prion protein. - Google Patents [patents.google.com]
• 2. Interactions of trifluroethanol with the Trp-cage peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

The Definitive Guide: Cost-Benefit Analysis of Octafluoro-2-butanol (OF2B) vs. Traditional Fluorinated Solvents

As a Senior Application Scientist navigating the complexities of pharmaceutical manufacturing and analytical extraction, I frequently evaluate solvent systems not just for their theoretical properties, but for their operational reliability in high-stakes workflows. Traditional fluorinated solvents like Hexafluoro-2-propanol (HFIP) and 2,2,2-Trifluoroethanol (TFE) have long been the industry standard for solubilizing difficult compounds. However, the utilization of 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OF2B) introduces a paradigm shift.

This guide provides an objective cost-benefit analysis, grounded in physicochemical causality, comparing OF2B against traditional fluorinated alternatives, complete with self-validating experimental protocols.

Physicochemical Profiling & Mechanistic Causality

To understand why a facility might transition to a premium solvent like OF2B, we must first examine the mechanistic causality driven by its molecular structure. Traditional solvents like HFIP are celebrated for their [1] due to strong hydrogen-bond donating (HBD) capabilities.

However, OF2B extends the fluorinated carbon backbone. This structural modification increases the molecule's lipophilicity while maintaining an extreme HBD capacity. As a result, OF2B boasts a[2]. This dual nature—highly polar yet significantly lipophilic—creates a unique solvation microenvironment that requires less thermodynamic forcing to phase-separate in aqueous systems compared to HFIP.

Table 1: Quantitative Comparison of Fluorinated Solvents

Property	Octafluoro-2-butanol (OF2B)	Hexafluoro-2-propanol (HFIP)	Trifluoroethanol (TFE)
CAS Number	127256-73-9	920-66-1	75-89-8
Molecular Formula	C4H2F8O	C3H2F6O	C2H3F3O
Density (g/mL at 25°C)	1.655	1.596	1.373
LogP (Lipophilicity)	2.11	1.66	0.30
Relative Volatility	Low	Extremely High (BP: 58.2°C)	High (BP: 74°C)
Cost Profile	Premium / Specialty	Moderate / Bulk	Low / Bulk
Primary Application	Aggregated protein extraction	Peptide synthesis, Electrosynthesis	General co-solvent

Cost-Benefit Economics

The Cost (Direct Expenditures)

OF2B is a specialty fluorinated reagent. Unlike HFIP or TFE, which are produced at massive scales for routine peptide synthesis and general organic chemistry, OF2B requires highly specialized synthesis routes. This results in a significantly higher upfront procurement cost per liter and a more restricted supply chain.

The Benefit (Operational ROI)

Despite the high initial cost, OF2B provides critical indirect savings and performance enhancements that justify its use in specialized pharmaceutical pipelines:

• Reduced Volatility & Enhanced Safety: HFIP boils at 58.2°C, posing severe inhalation risks and leading to rapid evaporative loss during heated incubations. OF2B's higher molecular weight mitigates this volatility, allowing for stable [3] without catastrophic solvent loss.

• Superior Phase Partitioning: In liquid-liquid extractions, HFIP's lower LogP can lead to unstable phase boundaries or emulsion formation in lipid-rich matrices. When complexed with lyotropic salts, OF2B demonstrates a much sharper phase boundary. This minimizes aqueous carryover, directly increasing the yield and purity of [4]. In drug development, the financial impact of recovering low-abundance APIs far outweighs the premium paid for the solvent.

Experimental Workflow: Self-Validating Liquid-Liquid Extraction

To demonstrate the practical superiority of OF2B in specific applications, below is a highly controlled, self-validating protocol for extracting hydrophobic, aggregated proteins from complex biological matrices.

Objective: Isolate highly hydrophobic protein aggregates (e.g., PrP^Sc) from biological tissue using OF2B-mediated phase separation.

Mechanistic Causality: OF2B is selected over HFIP because its higher density (1.655 g/mL) and lipophilicity promote a sharper phase boundary upon the introduction of a lyotropic salt. This ensures maximum recovery of the hydrophobic protein fraction while preventing premature solvent evaporation during the critical high-temperature denaturation step.

Step-by-Step Methodology

• Tissue Homogenization & Lysis:

  • Action: Homogenize 1g of biological tissue in 10 mL of 0.01 M Tris-HCl (pH 8.0) containing 2 mM EDTA and 5% SDS.

  • Causality: SDS acts as the primary surfactant to disrupt lipid membranes, while EDTA chelates divalent cations that might stabilize unwanted protein-protein interactions.

  • Validation Check: The homogenate must appear uniformly turbid without large particulate matter. If particulates remain, extend homogenization; incomplete lysis will trap target proteins in the pellet.

• Solvent Addition & Thermal Denaturation:

  • Action: Add an equal volume (10 mL) of 1,1,1,3,3,4,4,4-octafluoro-2-butanol (OF2B) to the homogenate. Incubate the mixture at [3].

  • Causality: The extreme heat, combined with SDS and the strong HBD capacity of OF2B, synergistically unfolds robust protein aggregates. OF2B's lower vapor pressure compared to HFIP is critical here, minimizing solvent loss and preventing the sample from boiling dry.

  • Validation Check: Monitor the volume post-incubation. A volume loss of >5% indicates a compromised tube seal; the assay should be flagged.

• Phase Separation Induction:

  • Action: Cool the mixture to room temperature. Add a lyotropic salt solution (e.g., 3M NaCl) to the mixture to increase the aqueous ionic strength.

  • Causality: The lyotropic salt forces the polar organic solvent (OF2B) to become immiscible with the water, driving it to [4].

  • Validation Check: A cloudy emulsion should form immediately upon salt addition, indicating the disruption of the single-phase system.

• Centrifugal Partitioning:

  • Action: Centrifuge the mixture at[3] at 4°C.

  • Causality: Centrifugal force accelerates the density-driven separation. Because OF2B is significantly denser than the aqueous layer, the protein-rich organic phase is driven to the bottom.

  • Validation Check: Two distinct liquid phases must be visible. The bottom phase is the OF2B layer; the top is the aqueous layer. If an intermediate "rag layer" is present, the lipid content was too high, requiring an additional wash step.

• Recovery & Downstream Analysis:

  • Action: Carefully aspirate the bottom OF2B layer using a glass syringe (avoiding the aqueous interface). Dry the extract in a vacuum centrifuge.

  • Causality: Removing the solvent concentrates the target analyte. The dried pellet can then be resuspended in an aqueous buffer for[3].

Mechanistic Workflow Visualization

The following diagram illustrates the logical progression and phase partitioning mechanics of the OF2B extraction protocol.

Figure 1: Self-validating liquid-liquid extraction workflow using OF2B for aggregated proteins.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 | Chemsrc [chemsrc.com]
• 3. OA11745A - Method and kit for extracting prion protein. Method and kit for extracting prion protein. - Google Patents [patents.google.com]
• 4. OA11745A - Method and kit for extracting prion protein. Method and kit for extracting prion protein. - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 1,1,1,3,3,4,4,4-Octafluoro-2-butanol

As a Senior Application Scientist, I frequently guide research teams through the transition from standard organic synthesis to highly specialized fluorinated chemistry. Handling 1,1,1,3,3,4,4,4-Octafluoro-2-butanol (OFIB) requires a fundamental paradigm shift in laboratory safety.

Because of the extreme electron-withdrawing (inductive) effect of its eight fluorine atoms, the hydroxyl proton in OFIB is highly acidic compared to non-fluorinated butanol. This grants the solvent exceptional hydrogen-bond donating capabilities and low nucleophilicity[1], making it an elite reagent for solubilizing complex polymers or extracting resilient proteins, such as abnormal prion proteins[2]. However, this exact mechanism also makes OFIB highly volatile, deeply corrosive to human tissue, and capable of rapidly permeating standard laboratory elastomers[3].

The following guide provides a self-validating, causality-driven operational framework for handling OFIB safely.

Part 1: Physicochemical Hazard Profile

To understand the required PPE, we must first understand the quantitative realities of the chemical. OFIB is not a standard alcohol; it is a dense, volatile, and highly reactive halogenated organic compound.

Table 1: Quantitative Physicochemical Data of 1,1,1,3,3,4,4,4-Octafluoro-2-butanol

Property	Value	Causality & Safety Implication
CAS Number	127256-73-9	Unique identifier for safety tracking and waste segregation[4].
Molecular Formula	C₄H₂F₈O	High fluorine content drastically lowers the pKa of the hydroxyl group, resulting in a highly corrosive, tissue-damaging liquid[1].
Density	1.655 g/mL at 25ºC	Significantly heavier than water. In biphasic extractions, OFIB will rapidly sink to the bottom, requiring vigorous agitation[4].
Vapor Pressure	High (Volatile)	Readily forms toxic, corrosive vapors at room temperature. Mandates strict respiratory isolation and closed-system transfers[3].

Part 2: Mandatory Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves and safety glasses are fundamentally inadequate for fluorinated alcohols. The lipophilic nature of the carbon-fluorine bonds allows these solvents to dissolve or permeate thin nitrile barriers in minutes.

Table 2: Scale-Dependent PPE Requirements

Equipment Category	Analytical Scale (< 10 mL)	Preparative Scale (> 10 mL)	Mechanistic Causality of Protection
Hand Protection	Double-gloved heavy-duty nitrile (≥ 8 mil thickness).	Butyl rubber or Neoprene outer glove over a nitrile inner glove.	Fluorinated solvents rapidly permeate thin elastomers. Butyl rubber provides superior molecular resistance to halogenated organics.
Eye/Face Protection	Snug-fitting chemical splash goggles.	Splash goggles paired with a full-face shield.	High vapor pressure means standard safety glasses offer zero protection against vapor-induced corneal damage[3].
Body Protection	Flame-resistant (FR) lab coat with knit cuffs.	Chemical-resistant apron (e.g., Tyvek®) over an FR lab coat.	High-density liquids penetrate standard cotton rapidly. A non-porous barrier prevents dermal absorption.
Respiratory	Certified fume hood (Face velocity 80-120 fpm).	Fume hood + Organic Vapor/Acid Gas (OV/AG) respirator on standby.	Mitigates inhalation of corrosive vapors which cause severe mucosal burns and respiratory distress[3].

Part 3: Operational Workflow & Handling Protocol

To ensure absolute safety and scientific integrity, every protocol must be a self-validating system —meaning the process inherently proves its own safety or success at each step.

Figure 1: Self-validating operational workflow for handling highly fluorinated alcohols.

Step-by-Step Methodology: Biphasic Protein Extraction using OFIB

Note: This workflow is modeled on advanced extraction techniques, such as the isolation of prion proteins from biological samples[2].

• Environmental Verification (Self-Validating):

  • Action: Before opening the OFIB container, tape a 2-inch strip of tissue paper to the bottom of the fume hood sash.

  • Validation: The tissue must continuously pull inward at a ~45-degree angle. If it hangs straight down, the face velocity is compromised. Do not proceed.

• Closed-System Transfer:

  • Action: Never pour OFIB openly. Use a gastight Hamilton syringe or a stainless-steel cannula to transfer the solvent from the septum-sealed reagent bottle to your reaction vessel.

  • Causality: Open pouring displaces a massive volume of highly toxic, corrosive vapor into the hood space, risking inhalation exposure[3].

• Biphasic Mixing:

  • Action: Add the OFIB to the aqueous biological preparation at a 1:1 volume ratio[5].

  • Validation: Because OFIB has a density of 1.655 g/mL[4], it must immediately sink to form a distinct, clear lower organic layer. If this dense layer does not form, the solvent has evaporated or the aqueous phase composition is incorrect.

• Incubation & Agitation:

  • Action: Seal the vessel tightly and agitate. Because of the density differential, vigorous vortexing is required to ensure the aqueous and organic phases interact sufficiently to extract the target proteins[5].

• Phase Separation & Recovery:

  • Action: Centrifuge the sample. Carefully extract the bottom OFIB layer using a long-needle syringe, ensuring no cross-contamination with the upper aqueous layer.

Part 4: Waste Management & Disposal Plan

Fluorinated alcohols pose a severe environmental hazard and cannot be disposed of via standard organic waste streams.

• Segregation: OFIB waste must be strictly segregated into a dedicated Halogenated Organic Waste container.

• Chemical Incompatibilities: Never mix OFIB waste with strong bases (e.g., Sodium Hydroxide) or active metals (e.g., Sodium, Potassium). The acidic hydroxyl proton will react exothermically, potentially causing a pressure explosion.

• Decontamination: Any glassware that contained OFIB should be rinsed first with a compatible, less toxic halogenated solvent (like dichloromethane) inside the fume hood, followed by a standard acetone wash, before being removed from the hood for aqueous cleaning.

• Disposal: Halogenated waste must be processed via high-temperature commercial incineration equipped with scrubbers to neutralize the resulting hydrofluoric acid (HF) gas generated during combustion.

References

• Chemsrc. "1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9." Chemical & Physical Properties. Available at:[Link]

• Google Patents (WO2000040966A1). "Method and kit for extracting prion protein." Patent Literature detailing OFIB extraction protocols.

Sources

• 1. 1,1,1,3,3,3-Hexafluoropropan-2-ol | 920-66-1 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 2. OA11745A - Method and kit for extracting prion protein. Method and kit for extracting prion protein. - Google Patents [patents.google.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL | CAS#:127256-73-9 | Chemsrc [chemsrc.com]
• 5. OA11745A - Method and kit for extracting prion protein. Method and kit for extracting prion protein. - Google Patents [patents.google.com]